Bisphenol P-d16

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Bisphenol P-d16: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties and structural characteristics of Bisphenol P-d16 (BPP-d16). This deuterated analog of Bisphenol P is a critical reference material in analytical and environmental chemistry. Its primary application lies in its use as an internal standard for the accurate quantification of Bisphenol P in various matrices through mass spectrometry-based methods.[1] The strategic replacement of 16 hydrogen atoms with deuterium (B1214612) atoms results in a molecule with identical chemical reactivity to its non-deuterated counterpart but with a distinct mass, making it an ideal internal standard for isotope dilution mass spectrometry (IDMS).[1]

Chemical and Physical Properties

The fundamental chemical and physical properties of Bisphenol P-d16 are summarized in the table below. These properties are essential for its handling, storage, and application in experimental settings.

Property	Value
Chemical Name	1,4-Bis(1-(4-hydroxyphenyl)-1-methylethyl)benzene-d16
Molecular Formula	C₂₄H₁₀D₁₆O₂[1]
Molecular Weight	362.56 g/mol [1]
CAS Number	2469196-09-4[2]
Alternate CAS (unlabeled)	2167-51-3[1]
Appearance	White to Off-White Solid[1]
Melting Point	161-163°C[1]
Solubility	Slightly soluble in acetone, DMSO, and methanol[1]
Storage Conditions	-20°C[1]

Chemical Structure

Bisphenol P-d16 possesses a symmetrical structure characterized by a central benzene (B151609) ring linked to two 4-hydroxyphenyl groups through isopropylidene bridges.[1] The "d16" designation signifies that sixteen hydrogen atoms on the two phenyl rings and the two methyl groups of the isopropylidene bridges have been replaced by deuterium atoms. This isotopic labeling is crucial for its function as an internal standard in mass spectrometry, as it allows for its differentiation from the unlabeled analyte.

The systematic IUPAC name for Bisphenol P is 4,4'-(p-Phenylenediisopropylidene)bisphenol. The deuterated version, Bisphenol P-d16, has several synonyms reflecting its structure, including:

• 1,4-Bis(1-(4-hydroxyphenyl)-1-methylethyl)benzene-d16[1]

• 1,4-Bis(4-hydroxycumyl)benzene-d16[1]

• α,α'-Bis(4-hydroxyphenyl)-1,4-diisopropylbenzene-d16[1]

Caption: Chemical structure of Bisphenol P-d16.

Experimental Protocols

While specific experimental protocols can vary depending on the matrix and analytical instrumentation, a general workflow for the quantification of Bisphenol P using Bisphenol P-d16 as an internal standard is outlined below. This typically involves sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation:

• Extraction: The sample (e.g., water, soil, biological tissue) is extracted using an appropriate solvent to isolate the bisphenols.

• Spiking: A known amount of Bisphenol P-d16 internal standard is added to the extract.

• Clean-up: The extract is purified to remove interfering substances, often using solid-phase extraction (SPE).

• Concentration: The purified extract is concentrated to a smaller volume.

Instrumental Analysis: The analysis is typically performed using a Liquid Chromatograph coupled to a tandem Mass Spectrometer (LC-MS/MS).

• Liquid Chromatography (LC): The concentrated extract is injected into the LC system. A reversed-phase column is commonly used to separate Bisphenol P from other compounds in the sample.

• Mass Spectrometry (MS): The eluent from the LC is introduced into the mass spectrometer. Electrospray ionization (ESI) in negative ion mode is a common ionization technique. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to selectively detect and quantify the precursor and product ions of both Bisphenol P and Bisphenol P-d16.

Caption: General analytical workflow for Bisphenol P quantification.

Applications in Research

The primary role of Bisphenol P-d16 is as an internal standard in analytical chemistry.[1] Its use is critical for:

• Accurate Quantification: By compensating for matrix effects and variations in instrument response, it enables precise and accurate measurement of Bisphenol P levels in complex samples.

• Method Validation: It is used to validate the performance of analytical methods for Bisphenol P detection.[1]

• Environmental Monitoring: It aids in studies tracking the presence and fate of Bisphenol P in the environment.

• Toxicological Studies: It is employed in research investigating the exposure and metabolic pathways of Bisphenol P in biological systems.

References

• 1. Bisphenol P-d16 () for sale [vulcanchem.com]
• 2. clearsynth.com [clearsynth.com]

Synthesis and isotopic purity of Bisphenol P-d16

An In-depth Technical Guide on the Synthesis and Isotopic Purity of Bisphenol P-d16

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic route for Bisphenol P-d16, a deuterated analog of Bisphenol P. The document details the necessary experimental protocols, methods for determining isotopic purity, and visual representations of the synthetic pathway and analytical workflows. This guide is intended for professionals in chemical research and drug development who require stable isotope-labeled compounds for their studies.

Introduction

Bisphenol P (BPP) is a member of the bisphenol family of chemicals used in the manufacturing of polymers and resins. As with other bisphenols, there is a scientific and regulatory interest in its metabolic pathways, environmental fate, and potential biological effects. Bisphenol P-d16, in which sixteen hydrogen atoms have been replaced by deuterium (B1214612), serves as an invaluable internal standard for quantitative analysis by mass spectrometry. The significant mass difference between the deuterated standard and the native analyte allows for precise and accurate quantification in complex matrices by mitigating matrix effects and accounting for analyte loss during sample preparation.

This guide outlines a multi-step synthesis of Bisphenol P-d16, starting from commercially available deuterated precursors. The synthetic strategy is based on established chemical reactions, ensuring a practical and reproducible approach.

Synthetic Strategy

The synthesis of Bisphenol P-d16 is proposed via a Friedel-Crafts alkylation reaction. This involves the acid-catalyzed reaction of two equivalents of phenol-d6 (B82959) with a deuterated dialkene, 1,4-diisopropenylbenzene-d10. The synthesis of the latter is a key intermediate step.

The overall synthetic pathway is divided into two main stages:

• Stage 1: Synthesis of the key intermediate, 1,4-diisopropenylbenzene-d10.

• Stage 2: Acid-catalyzed alkylation of phenol-d6 with 1,4-diisopropenylbenzene-d10 to produce Bisphenol P-d16.

Experimental Protocols

The following sections provide detailed experimental procedures for each synthetic step.

Stage 1: Synthesis of 1,4-Diisopropenylbenzene-d10

A practical route to this deuterated dialkene involves a double Grignard reaction followed by dehydration of the resulting diol.

Protocol 1: Synthesis of 2,2'-(benzene-1,4-diyl-d4)bis(propan-2-ol-d7)

This protocol details the synthesis of the diol intermediate from 1,4-dibromobenzene-d4 (B1586059) and acetone-d6 (B32918).

Parameter	Description
Starting Materials	1,4-dibromobenzene-d4 (1.0 eq), Magnesium turnings (2.2 eq), Acetone-d6 (2.2 eq)
Solvent	Anhydrous diethyl ether or Tetrahydrofuran (THF)
Procedure	1. In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place the magnesium turnings. 2. Dissolve 1,4-dibromobenzene-d4 in anhydrous ether and add it to the dropping funnel. A small crystal of iodine can be added to the magnesium to aid initiation. 3. Add a small amount of the dibromobenzene solution to initiate the Grignard reaction. 4. Once the reaction begins, add the remaining dibromobenzene solution dropwise to maintain a gentle reflux. 5. After complete addition, reflux the mixture for an additional 1-2 hours. 6. Cool the reaction flask in an ice bath. 7. Add a solution of acetone-d6 in anhydrous ether dropwise to the cooled di-Grignard reagent with vigorous stirring. 8. Following the addition, allow the reaction to warm to room temperature and stir for 2-3 hours. 9. Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. 10. Extract the aqueous phase with diethyl ether. 11. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (B86663), and remove the solvent under reduced pressure.
Purification	The crude diol can be purified by recrystallization from a suitable solvent system, such as toluene-hexane.

Protocol 2: Synthesis of 1,4-Diisopropenylbenzene-d10

This protocol describes the dehydration of the synthesized diol to the target dialkene.

Parameter	Description
Starting Material	2,2'-(benzene-1,4-diyl-d4)bis(propan-2-ol-d7)
Catalyst	Concentrated sulfuric acid or phosphoric acid
Procedure	1. Place the deuterated diol in a distillation apparatus. 2. Add a catalytic amount of concentrated sulfuric acid. 3. Heat the mixture under reduced pressure. The product, 1,4-diisopropenylbenzene-d10, will distill as it is formed. 4. Collect the distillate and wash it with a dilute solution of sodium bicarbonate, followed by water. 5. Dry the organic product over anhydrous calcium chloride and purify by vacuum distillation.

Stage 2: Synthesis of Bisphenol P-d16

Protocol 3: Acid-Catalyzed Alkylation to Yield Bisphenol P-d16

This final step involves the Friedel-Crafts alkylation of phenol-d6.

Parameter	Description
Starting Materials	Phenol-d6 (2.2 eq), 1,4-Diisopropenylbenzene-d10 (1.0 eq)
Catalyst	Strong acid catalyst (e.g., sulfuric acid) or a solid acid catalyst (e.g., Amberlyst-15 ion-exchange resin)
Procedure	1. In a round-bottom flask, dissolve phenol-d6 in a suitable solvent such as toluene (B28343). 2. Add the acid catalyst to the solution. 3. Heat the mixture to a reaction temperature of 60-80 °C. 4. Add a solution of 1,4-diisopropenylbenzene-d10 in toluene dropwise. 5. Maintain the reaction at the elevated temperature for several hours, monitoring its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). 6. Upon completion, cool the reaction mixture. If a solid catalyst was used, remove it by filtration. 7. Wash the organic solution with water and then with brine. 8. Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.
Purification	The crude Bisphenol P-d16 can be purified by recrystallization from a solvent such as toluene or a methanol/water mixture.

Isotopic Purity Determination

The determination of isotopic purity is a critical step in the characterization of Bisphenol P-d16. The primary techniques employed are Mass Spectrometry and Nuclear Magnetic Resonance spectroscopy.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the molecular weight of the synthesized compound and assessing the degree of deuterium incorporation. The mass spectrum should display a prominent molecular ion peak corresponding to the fully deuterated molecule. The relative abundances of ions with fewer deuterium atoms (e.g., d15, d14) are used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: For a highly enriched sample of Bisphenol P-d16, the proton NMR spectrum should show a significant reduction or complete absence of signals in the aromatic and isopropyl regions. Any residual proton signals can be integrated to quantify the level of deuteration.

• ²H NMR: Deuterium NMR provides direct evidence of deuterium incorporation, with signals appearing at the chemical shifts corresponding to the deuterated positions.

• ¹³C NMR: The carbon-13 NMR spectrum will show characteristic signals for the carbon skeleton of Bisphenol P. Carbons attached to deuterium will exhibit splitting patterns due to C-D coupling and will be shifted slightly upfield compared to their protonated analogues.

Quantitative Data Summary

The following table summarizes the expected yields and isotopic purity for the key compounds in this synthesis.

Compound	Theoretical Yield	Expected Isotopic Purity (atom % D)	Analytical Techniques for Characterization
1,4-Diisopropenylbenzene-d10	>80% (from diol)	>98%	GC-MS, ¹H NMR, ¹³C NMR
Bisphenol P-d16	>70%	>98%	LC-MS, HRMS, ¹H NMR, ²H NMR, ¹³C NMR

Visualizations

Synthesis Pathway of Bisphenol P-d16

Caption: Synthetic pathway for Bisphenol P-d16.

Analytical Workflow for Isotopic Purity Determination

Caption: Analytical workflow for isotopic purity determination.

Commercial suppliers of Bisphenol P-d16 analytical standard

For researchers, scientists, and professionals in drug development, the procurement of high-purity analytical standards is a critical step in ensuring the accuracy and reliability of experimental data. This guide provides an in-depth overview of commercial suppliers for the deuterated analytical standard, Bisphenol P-d16, which is primarily utilized as an internal standard in mass spectrometry-based quantitative analysis.

Introduction to Bisphenol P-d16

Bisphenol P-d16 is a deuterated analog of Bisphenol P (BPP), a member of the bisphenol family of chemicals. The strategic replacement of 16 hydrogen atoms with deuterium (B1214612) atoms results in a molecule with a higher molecular weight (362.56 g/mol ) compared to the native BPP, while maintaining identical chemical properties. This isotopic labeling makes it an ideal internal standard for correcting variations in sample preparation and instrument response during the quantitative analysis of BPP in various matrices. Its primary application lies in environmental monitoring, human biomonitoring studies, and quality control in manufacturing processes.[1]

Commercial Supplier and Product Specifications

A number of reputable chemical suppliers offer Bisphenol P-d16 as an analytical standard. The products are typically available in neat (solid) form or as a solution in a specified solvent. The following table summarizes the available quantitative data for Bisphenol P-d16 from various commercial suppliers.

Supplier	Catalog Number	Format	Purity	Additional Information
Vulcanchem	IM022995	White to Off-White Solid	-	Molecular Formula: C₂₄H₁₀D₁₆O₂[1]
Toronto Research Chemicals (TRC)	TRC-B519478-10MG	-	-	Available in 10mg quantity.[2]
Labmix24 (distributor for TRC)	TRC-B519478-1MG	White Solid	-	Isotope labelled analog of Bisphenol P.[3]
MedchemExpress	HY-W654081	-	-	Deuterium labeled α,α'-Bis(4-hydroxyphenyl)-1,4-diisopropylbenzene.

Note: Purity information is often provided in the Certificate of Analysis (CoA) which should be requested from the supplier.

Experimental Protocol: Quantification of Bisphenol P in Human Serum using LC-MS/MS

The following is a representative experimental protocol for the quantitative analysis of Bisphenol P in human serum using Bisphenol P-d16 as an internal standard. This protocol is based on established methodologies for bisphenol analysis.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To extract Bisphenol P and the internal standard from the serum matrix and remove interfering substances.

• Materials:

  • Human serum samples

  • Bisphenol P-d16 internal standard solution (e.g., 1 µg/mL in methanol)

  • SPE cartridges (e.g., Oasis HLB)

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid

• Procedure:

  • Thaw human serum samples at room temperature.

  • To 1 mL of serum, add 10 µL of the 1 µg/mL Bisphenol P-d16 internal standard solution. Vortex for 30 seconds.

  • Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the serum sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

  • Elute the analytes with 3 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

2. LC-MS/MS Analysis

• Objective: To separate and quantify Bisphenol P and Bisphenol P-d16.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Methanol with 0.1% formic acid

  • Gradient:

    • 0-1 min: 50% B

    • 1-5 min: 50-95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95-50% B

    • 6.1-8 min: 50% B

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• MS/MS Conditions (Negative Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Bisphenol P: [M-H]⁻ → fragment ion (e.g., m/z 345.2 → specific fragment)

    • Bisphenol P-d16: [M-H]⁻ → fragment ion (e.g., m/z 361.3 → specific fragment)

  • Note: The specific fragment ions for MRM transitions need to be optimized for the instrument being used.

3. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of native Bisphenol P and a constant concentration of Bisphenol P-d16.

• Quantification: The concentration of Bisphenol P in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows.

References

• 1. Bisphenol P-d16 () for sale [vulcanchem.com]
• 2. Toronto Research Chemicals 10MG Bisphenol P-d16, Quantity: 10mg | Fisher Scientific [fishersci.se]
• 3. labmix24.com [labmix24.com]

An In-depth Technical Guide on the Environmental Fate and Transport of Bisphenol P

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bisphenol P (BPP), a structural analogue of Bisphenol A (BPA), is utilized in various industrial applications, leading to its potential release into the environment. Understanding its environmental fate and transport is crucial for assessing its ecological risk and potential for human exposure. This technical guide provides a comprehensive overview of the current knowledge on BPP's physicochemical properties, environmental distribution, degradation processes, and bioaccumulation potential. Due to the limited availability of specific experimental data for BPP, this guide leverages data from closely related bisphenol analogues to provide a comparative analysis and infer potential environmental behavior. Detailed experimental protocols for the analysis of bisphenols in environmental matrices are provided, alongside visualizations of key toxicological signaling pathways that BPP is presumed to affect based on current research on bisphenol compounds.

Physicochemical Properties

The environmental fate and transport of a chemical are fundamentally governed by its physicochemical properties. These properties determine its partitioning between different environmental compartments such as water, soil, air, and biota. A summary of the key physicochemical properties of Bisphenol P and a comparison with other relevant bisphenols are presented in Table 1.

Table 1: Physicochemical Properties of Bisphenol P and Other Selected Bisphenols

Property	Bisphenol P (BPP)	Bisphenol A (BPA)	Bisphenol F (BPF)	Bisphenol S (BPS)	Source
Chemical Formula	C₂₄H₂₆O₂	C₁₅H₁₆O₂	C₁₃H₁₂O₂	C₁₂H₁₀O₄S	[1]
Molecular Weight ( g/mol )	346.5	228.29	200.24	250.27	[1]
Water Solubility (mg/L)	Data not available	120 - 300	1130	3680	[2]
Log K_ow_ (Octanol-Water Partition Coefficient)	~6.1 (estimated)	3.32 - 3.82	3.14	1.65	[1][2]
Vapor Pressure (Pa at 25°C)	Data not available	5 x 10⁻⁶	1.2 x 10⁻⁵	1.6 x 10⁻⁹	[2]
Henry's Law Constant (Pa m³/mol)	Data not available	4.0 x 10⁻⁹	Data not available	Data not available	[3]
pKa	Data not available	9.6 - 10.2	9.8	7.6, 8.6	[2][3]

The high estimated Log K_ow_ of BPP suggests a strong tendency to partition into organic matter and lipids, indicating a potential for significant sorption to soil and sediment and a high bioaccumulation potential in organisms. Its water solubility is expected to be lower than that of BPA due to its larger molecular size and hydrophobicity.

Environmental Fate and Transport

The environmental fate of BPP is determined by a combination of transport and transformation processes.

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, can contribute to the transformation of BPP in the environment.

• Hydrolysis: BPP lacks functional groups that are readily susceptible to hydrolysis under typical environmental pH conditions (pH 5-9)[3]. Therefore, hydrolysis is not expected to be a significant degradation pathway for BPP.

• Photolysis: Photolysis, or degradation by sunlight, can be a significant fate process for phenolic compounds in surface waters. While specific quantum yield data for BPP is unavailable, related bisphenols like BPA can undergo photodegradation[4]. The rate of photolysis is influenced by factors such as water clarity, depth, and the presence of photosensitizing agents.

Biodegradation

Biodegradation by microorganisms is a primary mechanism for the removal of many organic contaminants from the environment.

Studies on the biodegradation of other bisphenols in seawater have shown varying degradation rates, with a general trend of BPF > BPA >> BPS[5][6]. While specific biodegradation rate constants for BPP are not available, its structural similarity to other bisphenols suggests it is likely to be biodegradable under aerobic conditions. However, the rate of degradation is expected to be influenced by environmental conditions such as temperature, pH, and the composition of the microbial community.

Table 2: Comparative Biodegradation Data for Bisphenols

Compound	Environment	Half-life (t₁/₂)	Degradation Efficiency	Source
Bisphenol A (BPA)	River Water	2.5 - 4 days	-	[3]
Bisphenol A (BPA)	Seawater	Slower than in river water	83% (SDA method)	[5][7]
Bisphenol F (BPF)	Seawater	Faster than BPA	>92% (SDA method)	[5][6]
Bisphenol S (BPS)	Seawater	Persistent	No degradation observed	[5][6]
Bisphenol P (BPP)	Data not available	Data not available	Data not available

SDA: Sea Die-Away method

Sorption and Mobility

The high estimated Log K_ow_ of BPP suggests that it will have a strong affinity for organic matter in soil and sediment. The soil organic carbon-water (B12546825) partitioning coefficient (K_oc_) is a key parameter for predicting the mobility of organic compounds in soil. A high K_oc_ value indicates strong sorption and low mobility.

While an experimentally determined K_oc_ for BPP is not available, it can be estimated from its Log K_ow_. Generally, a higher Log K_ow_ correlates with a higher Log K_oc_[8]. Given BPP's high estimated Log K_ow_ of ~6.1, its K_oc_ is expected to be significantly higher than that of BPA (Log K_oc_ for BPA is in the range of 2.5 - 3.8)[2]. This implies that BPP is likely to be immobile in most soil and sediment systems, with a low potential for leaching into groundwater.

Table 3: Soil Sorption Coefficients (K_oc_) for Selected Bisphenols

Compound	Log K_oc_	Mobility Classification	Source
Bisphenol A (BPA)	2.5 - 3.8	Low to Moderate	[2]
Bisphenol S (BPS)	1.8 - 2.5	Moderate to High	[2]
Bisphenol P (BPP)	Estimated to be > 4.0	Low	Inferred from high Log K_ow_

Bioaccumulation and Bioconcentration

The high lipophilicity of BPP, as indicated by its estimated Log K_ow_, suggests a high potential for bioaccumulation in aquatic and terrestrial organisms. Bioaccumulation refers to the uptake of a chemical from all exposure routes (water, food, sediment), while bioconcentration refers to uptake from water alone.

Studies on other bisphenols have shown that bioaccumulation is influenced by the specific compound and the organism's trophic level. While specific bioconcentration factor (BCF) values for BPP are not available, its high hydrophobicity suggests that it may accumulate in the fatty tissues of organisms.

Potential Toxicological Signaling Pathways

Bisphenols, including BPP, are known endocrine-disrupting chemicals (EDCs) that can interfere with hormonal signaling pathways. Based on studies of BPA and other analogues, BPP is anticipated to interact with several key receptor systems.

Estrogen Receptor Signaling

Bisphenols are well-known for their ability to bind to estrogen receptors (ERα and ERβ), often mimicking the effects of the natural hormone 17β-estradiol. This can lead to the disruption of normal estrogenic signaling, which is critical for reproductive development and function.

Figure 1: Simplified diagram of Bisphenol P interfering with estrogen receptor signaling.

Androgen Receptor Signaling

Some bisphenols have been shown to act as antagonists to the androgen receptor (AR), thereby inhibiting the action of male sex hormones like testosterone. This can have adverse effects on male reproductive health.

Figure 2: Diagram illustrating the antagonistic effect of Bisphenol P on androgen receptor signaling.

Thyroid Hormone Signaling

Disruption of thyroid hormone signaling is another concern with bisphenol exposure. Bisphenols can interfere with thyroid hormone synthesis, transport, and receptor binding, potentially leading to developmental and metabolic disorders[9][10][11][12].

Figure 3: Potential interference of Bisphenol P with thyroid hormone transport and receptor signaling.

PPARγ Signaling

Peroxisome proliferator-activated receptor gamma (PPARγ) is a key regulator of adipogenesis and lipid metabolism. Some bisphenols have been identified as agonists of PPARγ, which could contribute to metabolic disorders such as obesity[13][14][15].

References

• 1. Bisphenol P | C24H26O2 | CID 630355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bisphenols—A Threat to the Natural Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bisphenol A | C15H16O2 | CID 6623 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Degradation of Bisphenol A in Natural and Artificial Marine and Freshwaters in Turkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biodegradation of bisphenol A, bisphenol F and bisphenol S in seawater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. bpp.sustainabilityunlocked.com [bpp.sustainabilityunlocked.com]
• 11. izvolitve.ijs.si [izvolitve.ijs.si]
• 12. library.dphen1.com [library.dphen1.com]
• 13. Bisphenol S- and bisphenol A-induced adipogenesis of murine preadipocytes occurs through direct peroxisome proliferator-activated receptor gamma activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Peroxisome Proliferator-Activated Receptor γ Is a Target for Halogenated Analogs of Bisphenol A - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Toxicological Studies of Bisphenol P and Its Analogs

Introduction

Bisphenol A (BPA) has been a cornerstone in the production of polycarbonate plastics and epoxy resins for decades. However, mounting evidence of its endocrine-disrupting properties and other toxic effects has led to regulatory restrictions and a market shift towards "BPA-free" products. This has given rise to a class of structural analogs, including Bisphenol P (BPP), designed to replace BPA. BPP, or 4,4'-(1,4-Phenylenediisopropylidene)bisphenol, is now found in a variety of consumer products, from food packaging to thermal paper.[1] The structural similarity of these analogs to BPA raises significant concerns about their potential to exert similar or even more potent toxicological effects.[2][3] This guide provides a comprehensive technical overview of the current state of toxicological research on BPP and its analogs, focusing on quantitative data, experimental methodologies, and mechanisms of action to inform future research and risk assessment.

Quantitative Toxicological Data

The following tables summarize the quantitative data from various in vitro and in vivo studies on Bisphenol P and its analogs.

Table 1.1: In Vitro Cytotoxicity Data

Compound	Cell Line	Assay	Concentration / Dose	Observed Effect	Reference
BPP	HepG2 (Human Hepatocellular Carcinoma)	Cell Viability	> 200 µM	Concentration-dependent decrease in cell viability.[4]	[4]
BPP	Chicken DT40	Cytotoxicity	12.5 µM	Exhibited cytotoxic potential.[5]	[5]
BPB	H295R (Human Adrenocortical Carcinoma)	Cytotoxicity	25 µM	Significant cytotoxicity observed.[6]	[6]
BPB	H295R (Human Adrenocortical Carcinoma)	Membrane Integrity	10 µM	Significant reduction in cell membrane integrity.[6]	[6]
BPF	Human Peripheral Blood Cells	Cytotoxicity	Not specified	Induced cytotoxicity.[7]	[7]
BPF	HepG2	Cell Viability	5-20 µg/mL	Slightly decreased cell viability.[8]	[8]
BPS	HepG2	Cell Viability	5-20 µg/mL	Slightly decreased cell viability.[8]	[8]
BPAF	HepG2	Cell Viability	5-20 µg/mL	Most cytotoxic analog tested in the study.[8]	[8]
BPFL, BPC	HepG2 Spheroids	Cell Viability	Not specified	Most cytotoxic analogs, significantly reduced cell viability and spheroid surface area.[4]	[4]

Table 1.2: Genotoxicity Data

Compound	Cell Line / System	Assay	Concentration / Dose	Observed Effect	Reference
BPP	Chicken DT40 (RAD54-/- mutant)	Chromosomal Aberration, γ-H2AX	12.5 µM	Greatest genotoxic potency among tested bisphenols; induced DNA double-strand breaks.[5]	[5]
BPA, BPF	Human Peripheral Blood Mononuclear Cells	Micronucleus Assay	0.025, 0.05, 0.1 µg/mL	Significant genotoxic effect.[9]	[9]
BPS	Human Peripheral Blood Mononuclear Cells	Micronucleus Assay	0.05, 0.1 µg/mL	Significant genotoxic effect.[9]	[9]
BPB, BPF	Human Peripheral Blood Cells	Comet Assay	Not specified	Found to be genotoxic.[7]	[7]
BPA, BPF, BPAF	HepG2	γ-H2AX Assay	5-20 µg/mL	Induced DNA double-strand breaks.[8]	[8]
BPAP	HepG2 Spheroids	Comet Assay	≥0.1 µM	Most effective at inducing DNA single-strand breaks.[4]	[4]
All BPs Tested	HepG2 Spheroids	Comet Assay	≥1 µM (for BPA, BPC)	All tested bisphenols induced DNA single-strand breaks.[4]	[4]

Table 1.3: In Vivo Toxicity Data

Compound	Organism	Dose	Duration	Key Findings	Reference
BPP	Rats	50, 100 mg/kg body weight	28 days	Significant decrease in liver, lung, and kidney weight at 100 mg/kg. Decreased antioxidant enzyme concentrations. Induced histopathological changes in liver, kidney, heart, and lungs.[10][11]	[10][11]
BPP	Zebrafish	Not specified	-	Potent cardiotoxin; inhibited heart development and function, induced abnormal heart morphology, reduced heart rate and cardiac output.[12][13]	[12][13]
BPP	C57BL/6 Mice	Not specified	-	Induced renal injury, evidenced by increased body weight, abnormal renal function indices, and renal tissue damage.[14]	[14]

Mechanisms of Toxicity

Toxicological studies have begun to elucidate the molecular mechanisms through which BPP and its analogs exert their adverse effects. Key pathways include the induction of oxidative stress, apoptosis, and the disruption of critical cellular signaling cascades.

Oxidative Stress

A common mechanism of toxicity for many bisphenols is the generation of reactive oxygen species (ROS), leading to oxidative stress.[15] This imbalance can damage cellular components like DNA, lipids, and proteins.[16] BPP exposure has been shown to induce oxidative stress in the renal tissues of mice and in human renal cortical cells.[14] This is often evidenced by an increase in ROS levels and a corresponding decrease in the activity of antioxidant enzymes such as catalase, superoxide (B77818) dismutase (SOD), and glutathione (B108866) peroxidase (GSH-Px).[10][15] The resulting oxidative damage is a key contributor to the compound's cytotoxicity and genotoxicity.[7]

Apoptosis (Programmed Cell Death)

Apoptosis is a critical pathway through which BPP induces toxicity, particularly in cardiac and renal tissues. Studies have confirmed that BPP exposure leads to an increase in apoptotic cells.[12][14] This process is often triggered by upstream events like oxidative stress and the activation of specific signaling pathways. For instance, BPP-induced cardiotoxicity in zebrafish is mediated by cardiomyocyte apoptosis.[12][13] Similarly, renal injury in mice exposed to BPP is linked to increased apoptosis, which is exacerbated by the inhibition of autophagy.[14]

Disruption of Cellular Signaling Pathways

BPP and its analogs can interfere with multiple signaling pathways, leading to a cascade of adverse cellular events.

• NF-κB Pathway: In the context of cardiotoxicity, BPP has been shown to activate the NF-κB signaling pathway.[12] This activation is a crucial step leading to the induction of apoptosis in cardiomyocytes.[12][13] The transcriptional levels of nf-κb1, nf-κb2, and nf-κb3 were all significantly increased in zebrafish exposed to BPP.[12]

• p53 Signaling Pathway: Transcriptomic analysis of renal tissues from mice exposed to BPP revealed alterations in genes related to the p53 signaling pathway, which is a critical regulator of apoptosis.[14]

• PI3K/AKT Pathway: BPP and its analog Bisphenol M (BPM) have been found to promote the metastasis of triple-negative breast cancer.[17] This effect is mediated through the activation of the PI3K/AKT signaling pathway, which in turn triggers the epithelial-mesenchymal transition (EMT), a key process in cancer metastasis.[17]

Experimental Protocols

This section details the methodologies for key experiments cited in the toxicological assessment of BPP and its analogs.

In Vitro Assays

• Cell Viability and Cytotoxicity Assays:

  • Principle: These assays measure the proportion of viable cells in a population after exposure to a test compound. Common methods include MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), SRB (Sulphorhodamine B), and CCK-8 (Cell Counting Kit-8) assays.

  • Methodology (General):

    • Cells are seeded in multi-well plates and allowed to adhere.

    • The cells are then exposed to a range of concentrations of the bisphenol analog for a specified duration (e.g., 24, 48, or 72 hours).

    • Following exposure, the assay-specific reagent is added. For MTT, the tetrazolium salt is metabolized by viable cells into a colored formazan (B1609692) product. For SRB, the dye binds to total cellular protein.

    • The plates are read using a microplate reader at a specific wavelength to quantify the colorimetric or fluorescent signal.

    • Cell viability is expressed as a percentage relative to an untreated control group.

• Genotoxicity Assays:

  • Comet Assay (Single Cell Gel Electrophoresis):

    • Principle: This assay detects DNA strand breaks in individual cells.

    • Methodology: Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA fragments migrate away from the nucleus, forming a "comet tail." The length and intensity of the tail are proportional to the extent of DNA damage.

  • Micronucleus Assay:

    • Principle: This assay detects chromosomal damage or aneuploidy by scoring for micronuclei, which are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

    • Methodology: Cells are exposed to the test compound and then treated with a cytokinesis-blocking agent (e.g., cytochalasin B) to allow for the identification of binucleated cells that have completed one round of mitosis. The frequency of micronuclei in these binucleated cells is then scored.

  • γ-H2AX Assay:

    • Principle: This is a sensitive method for detecting DNA double-strand breaks (DSBs). Following a DSB, the histone variant H2AX is rapidly phosphorylated at serine 139, forming γ-H2AX.

    • Methodology: Exposed cells are fixed and permeabilized, then incubated with a primary antibody specific for γ-H2AX. A fluorescently labeled secondary antibody is then used for detection. The formation of distinct nuclear foci, representing sites of DSBs, is quantified using fluorescence microscopy or flow cytometry.

• Apoptosis Detection:

  • TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Assay:

    • Principle: Detects DNA fragmentation, a hallmark of late-stage apoptosis.

    • Methodology: The enzyme Terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-OH ends of fragmented DNA with fluorescently labeled dUTPs. Apoptotic cells are then identified by fluorescence microscopy.

  • Annexin V/Propidium Iodide (PI) Staining:

    • Principle: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

    • Methodology: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled and binds to these exposed PS residues. PI is a fluorescent nuclear stain that is excluded by viable cells but can enter cells with compromised membrane integrity (late apoptotic and necrotic cells). The stained cells are then analyzed by flow cytometry.

In Vivo Studies

• Rodent Multi-Organ Toxicity Study:

  • Principle: To evaluate the systemic toxicity of a compound following repeated administration over a sub-chronic period.

  • Methodology:

    • Animal Model: Wistar or Sprague-Dawley rats are commonly used.

    • Dosing: Animals are divided into groups and administered different doses of BPP (e.g., 5, 50, 100 mg/kg body weight) daily for a period like 28 days, typically via oral gavage. A control group receives the vehicle only.

    • Observation: Animals are monitored daily for clinical signs of toxicity. Body weight and food consumption are recorded regularly.

    • Terminal Procedures: At the end of the study, blood samples are collected for biochemical analysis (e.g., liver and kidney function markers). Animals are then euthanized, and major organs (liver, kidneys, heart, lungs, etc.) are weighed.

    • Analysis: Portions of the organs are processed for histopathological examination to identify any cellular changes or damage. Other portions may be used for biochemical assays, such as measuring antioxidant enzyme levels.[10][11]

Mandatory Visualizations: Pathways and Workflows

Signaling Pathways

Caption: BPP-induced cardiotoxicity via the NF-κB signaling pathway.

Caption: BPP-induced renal injury through oxidative stress and apoptosis.

Caption: BPP/BPM-induced cancer metastasis via the PI3K/AKT pathway.

Experimental Workflows

References

• 1. Toxicological evaluation of bisphenol analogues: preventive measures and therapeutic interventions - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04285E [pubs.rsc.org]
• 2. Toxicological Evaluation of Bisphenol A and Its Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Adverse (geno)toxic effects of bisphenol A and its analogues in hepatic 3D cell model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. greenmedinfo.com [greenmedinfo.com]
• 6. Comparison of the Effect of BPA and Related Bisphenols on Membrane Integrity, Mitochondrial Activity, and Steroidogenesis of H295R Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro study to evaluate the cytotoxicity of BPA analogues based on their oxidative and genotoxic potential using human peripheral blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Genotoxic activity of bisphenol A and its analogues bisphenol S, bisphenol F and bisphenol AF and their mixtures in human hepatocellular carcinoma (HepG2) cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bisphenols induce human genomic damage and modulate HERVs/env expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A biochemical and histological evaluation of in vivo exposure of bisphenol P for multi-organ toxicity and pathology in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. High-Throughput Screening Identifies Bisphenol P as a Potent Cardiotoxin, Inducing Cardiotoxicity through Apoptosis and the NF-κB Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bisphenol P induces increased oxidative stress in renal tissues of C57BL/6 mice and human renal cortical proximal tubular epithelial cells, resulting in kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Oxidative Stress and BPA Toxicity: An Antioxidant Approach for Male and Female Reproductive Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Bisphenol P and bisphenol M promote triple-negative breast cancer metastasis through activation of AKT pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Regulatory Landscape of Bisphenol P: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bisphenol P (BPP), a structural analog of Bisphenol A (BPA), is increasingly used in the manufacturing of polycarbonate plastics and other consumer products. This technical guide provides a comprehensive overview of the current regulatory status of BPP, its toxicological profile with a focus on endocrine-disrupting effects, and detailed experimental methodologies for its assessment. As regulatory bodies worldwide shift their focus from BPA to a broader range of bisphenols, understanding the landscape for BPP is critical for researchers and professionals in drug development and consumer product safety. This document summarizes key quantitative data, outlines experimental protocols, and visualizes relevant pathways to offer a thorough resource on the core aspects of BPP regulation and safety assessment.

Introduction to Bisphenol P

Bisphenol P (4,4'-(1,4-Phenylenediisopropylidene)bisphenol) is a member of the bisphenol family, a group of chemicals widely used in the production of plastics and resins.[1] Like its more well-known counterpart, BPA, BPP is used in the synthesis of polycarbonates and other polymers. Its presence in consumer goods raises questions about potential human exposure and health risks, particularly concerning its endocrine-disrupting properties.

Regulatory Status of Bisphenol P

The regulatory landscape for BPP is evolving and is largely influenced by the broader regulatory actions taken on bisphenols as a class. Explicit regulations targeting BPP are not as common as those for BPA; however, group restrictions and assessments by major regulatory bodies are beginning to encompass BPP.

European Union

The European Union is at the forefront of regulating bisphenols in consumer products, particularly in food contact materials (FCMs). The European Chemicals Agency (ECHA) has adopted a group assessment approach to address the risks posed by multiple bisphenols and to prevent "regrettable substitution" where a banned substance is replaced by an equally harmful one.[2][3][4][5]

Furthermore, a new EU regulation, (EU) 2024/3190, which comes into effect in January 2025, bans the use of BPA and other hazardous bisphenols in most food contact materials.[4] This regulation's scope is likely to extend to BPP if it is classified as a substance of very high concern (SVHC) due to endocrine-disrupting properties.

United States

In the United States, the Food and Drug Administration (FDA) has historically stated that BPA is safe at the current low levels of human exposure from foods.[6] However, the FDA is currently reconsidering the safety of BPA in food packaging following petitions citing new scientific evidence.[1] There are no specific federal regulations for BPP in consumer products. Its regulation would likely fall under the broader framework for food contact substances, which requires a premarket notification and safety assessment.

Canada

Health Canada manages the safety of food packaging materials and has taken steps to reduce exposure to BPA, particularly for infants.[7][8] Canada maintains a "List of Permitted Polymers for Use in Food Packaging Applications."[9][10] The presence of BPP on this list could not be definitively confirmed through the conducted searches.

Japan

Japan employs a "Positive List" system for food contact materials, which specifies substances that are permitted for use.[11][12][13][14] Whether BPP is included on this positive list requires a detailed examination of the official publications from the Japanese Ministry of Health, Labour and Welfare.

Toxicological Profile of Bisphenol P

Recent studies have begun to elucidate the toxicological profile of BPP, often in direct comparison to BPA.

Endocrine-Disrupting Effects

BPP has been shown to exhibit endocrine-disrupting properties. The primary concern with many bisphenols is their ability to interact with hormone receptors, particularly estrogen receptors, which can lead to a cascade of downstream effects.

In Vivo Toxicity Studies

A study in rats evaluated the biochemical and histopathological effects of BPP exposure and found it to be as deleterious as BPA in inducing oxidative stress and altering the structure of various organs.[2][15][16]

Table 1: Summary of In Vivo Toxicity Findings for Bisphenol P in Rats [2][15][16]

Organ	Dose Group (mg/kg body weight/day)	Observed Effects
Liver	50	Cellular congestion and degeneration of hepatocytes.
100	Nuclei distortion, excessive necrosis of hepatocytes, nuclei shrinkage, and pyknosis of cells with disrupted cell structure.
Kidney	50, 100	Varying histopathological changes.
Heart	50, 100	Varying histopathological changes.
Lungs	50, 100	Varying histopathological changes.

Quantitative Toxicological Data

A key study derived an oral reference dose (RfD) for BPP, providing a benchmark for risk assessment.

Table 2: Quantitative Toxicological Values for Bisphenol P [17][18][19]

Parameter	Value	Species/Method
Oral Reference Dose (RfD)	0.23 µ g/kg-bw/day	Derived using Benchmark Dose (BMD) modeling from epidemiological and animal data.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies. Below are summaries of protocols used in key studies on BPP.

In Vivo Toxicity Assessment in Rats

A study by Sattar et al. (2024) provides a detailed protocol for assessing the multi-organ toxicity of BPP.[2][15][16]

Experimental Workflow for In Vivo BPP Toxicity Study

References

• 1. What's Lurking in Your Food Packaging? | Medicap [mpi.rxwiki.com]
• 2. researchgate.net [researchgate.net]
• 3. Bisphenols | Food Packaging Forum [foodpackagingforum.org]
• 4. Scientists explore international bisphenol levels in packaging, food, and urine | Food Packaging Forum [foodpackagingforum.org]
• 5. ECHA identifies 34 bisphenols for group restriction | Food Packaging Forum [foodpackagingforum.org]
• 6. Bisphenol A - Canada.ca [canada.ca]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Systematic Review: Migration of Chemical Compounds from Plastic Material Containers in Food and Pharmaceutical Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Japan updates food contact materials positive list | Food Packaging Forum [foodpackagingforum.org]
• 11. blog.qima.com [blog.qima.com]
• 12. Bisphenol A release from food and beverage containers – A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Japan's Positive List for Food Contact Materials: Compliance Essentials - REACH24H [en.reach24h.com]
• 14. 34 bisphenols to be restricted due to their potential hormonal or reprotoxic effects [siam-it.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Derivation of the oral reference dose (RfD) for bisphenol S and bisphenol F based on epidemiological and experimental s… [ouci.dntb.gov.ua]

Protocols & Analytical Methods

Quantitative Analysis of Bisphenol P in Environmental Water Samples Using Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Application Note

Introduction

Bisphenol P (BPP) is a member of the bisphenol family of chemicals, which are widely used in the production of polycarbonate plastics and epoxy resins. Due to the increasing regulation and public concern over Bisphenol A (BPA), BPP is among the analogues being used as a substitute in various consumer products. As a result, the presence of BPP in the environment, particularly in water sources, is of growing concern. Its potential as an endocrine-disrupting compound necessitates sensitive and accurate analytical methods for its quantification to assess human exposure and environmental impact.

This application note describes a robust and sensitive method for the quantitative analysis of Bisphenol P in environmental water samples. The method utilizes solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification. To achieve the highest accuracy and precision, the principle of isotope dilution is employed, which corrects for matrix effects and variations in sample preparation and instrument response.

Principle

The method is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of an isotopically labeled internal standard, ideally an analog of Bisphenol P (e.g., Bisphenol A-d16), is spiked into the water sample prior to any sample preparation steps. The sample is then subjected to solid-phase extraction (SPE) to isolate and concentrate the analyte of interest and the internal standard. The extract is subsequently analyzed by LC-MS/MS.

Chromatographic separation of BPP from other matrix components is achieved on a C18 reversed-phase column. Detection is performed using a triple quadrupole mass spectrometer operating in the negative electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. Quantification is based on the ratio of the peak area of the native BPP to that of its isotopically labeled internal standard. This approach effectively compensates for any analyte loss during sample preparation and any variations in instrument response, leading to highly accurate and precise results.

Data Presentation

The following table summarizes the typical quantitative data for the analysis of Bisphenol P using the described method. These values are indicative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	1 - 50 ng/L	[1]
Limit of Quantification (LOQ)	5 - 100 ng/L	[1]
Calibration Range	0.1 - 50 µg/L	[2]
Linearity (r²)	> 0.99
Recovery	87 - 133%	[1]
Precision (RSD)	< 15%

Experimental Protocols

Materials and Reagents

• Bisphenol P (BPP) analytical standard (CAS 2167-51-3)

• Bisphenol A-d16 (BPA-d16) as a surrogate internal standard (CAS 96210-87-6)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Standard Solution Preparation

• Primary Stock Solutions (1000 mg/L): Accurately weigh and dissolve 10 mg of BPP and BPA-d16 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solutions with methanol to create calibration standards ranging from 0.1 µg/L to 50 µg/L.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the BPA-d16 primary stock solution in methanol.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Spiking: Add a known amount of the BPA-d16 internal standard spiking solution to the water sample.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes with 2 x 3 mL of methanol into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 water:methanol) and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm)

• Mobile Phase A: 5 mM Ammonium acetate in water

• Mobile Phase B: Methanol

• Gradient:

  • 0-1 min: 25% B

  • 1-10 min: 25% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 25% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bisphenol P (BPP)	345.2	330.4	25
345.2	133.0	35
Bisphenol A-d16 (IS)	241.2	223.2	-

Note: Collision energies should be optimized for the specific instrument used.

Data Analysis

Quantification is performed by constructing a calibration curve using the prepared working standard solutions. The peak area ratio of the analyte (BPP) to the internal standard (BPA-d16) is plotted against the concentration of the analyte. The concentration of BPP in the unknown samples is then determined from this calibration curve.

Mandatory Visualizations

References

• 1. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Analysis of Bisphenol P

Introduction

Bisphenol P (BPP) is an industrial chemical used in the manufacturing of polycarbonates and epoxy resins, often as a substitute for Bisphenol A (BPA). Due to its potential endocrine-disrupting properties and widespread presence in the environment, accurate and sensitive analytical methods are crucial for monitoring its levels in various matrices.[1] This document provides detailed application notes and protocols for the sample preparation of BPP in environmental and biological samples prior to instrumental analysis, primarily by High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][3] The following sections detail established extraction techniques, including Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Dispersive Liquid-Liquid Microextraction (DLLME), providing researchers, scientists, and drug development professionals with comprehensive methodologies for reliable BPP quantification.

I. Sample Preparation Techniques: An Overview

The choice of sample preparation technique is critical and depends on the sample matrix, the concentration of BPP, and the analytical instrument to be used. The primary goals of sample preparation are to isolate BPP from interfering matrix components, concentrate the analyte to detectable levels, and render it in a solvent compatible with the analytical system.[2] Common techniques for BPP and other bisphenols include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and microextraction techniques.[2][3][4] For GC-MS analysis, a derivatization step is often required to increase the volatility and thermal stability of BPP.[5][6]

II. Experimental Protocols

A. Solid-Phase Extraction (SPE) for Water and Biological Fluids

Solid-Phase Extraction is a widely used technique for the extraction and preconcentration of bisphenols from aqueous samples.[1][7] It offers high recovery rates and the ability to process larger sample volumes.

1. Protocol for SPE of BPP from Water Samples

• Materials and Reagents:

  • SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) or equivalent.

  • Methanol (B129727) (HPLC grade)

  • Deionized water

  • Formic acid

  • Elution solvent: 1% Formic acid in a mixture of tetrahydrofuran/n-heptane/methanol (20:10:70, v/v/v)[8]

  • Nitrogen gas for evaporation

  • Reconstitution solvent: Acetonitrile (B52724)/water (50:50, v/v)[8]

• Procedure:

  • Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.[9]

  • Sample Loading: Load the water sample (e.g., 100 mL, adjusted to a suitable pH if necessary) through the conditioned cartridge at a flow rate of approximately 10 mL/min.[9]

  • Washing: Wash the cartridge with a solvent of low elution strength to remove interferences.

  • Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for about 10-20 minutes.

  • Elution: Elute the retained BPP from the cartridge with 10 mL of the elution solvent.[8]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[8] Reconstitute the residue in a known volume (e.g., 300 µL) of the reconstitution solvent for HPLC analysis.[8]

2. Protocol for SPE of BPP from Biological Fluids (e.g., Amniotic Fluid, Urine)

• Additional Materials:

  • Acetate (B1210297) buffer (pH 5)

  • β-Glucuronidase

• Procedure:

  • Enzymatic Hydrolysis (for conjugated BPP): To a 500 µL sample, add 200 µL of acetate buffer (pH 5) and 250 µL of β-Glucuronidase. Incubate at 37°C for 18 hours to deconjugate BPP glucuronides.[9]

  • Protein Precipitation (if necessary): For samples with high protein content, precipitation with acetonitrile may be required before SPE.[8]

  • Follow the SPE procedure (steps 1-6) as described for water samples.

B. Liquid-Liquid Extraction (LLE) for Biological Matrices

LLE is a classic extraction method based on the partitioning of an analyte between two immiscible liquid phases.

1. Protocol for LLE of BPP from Biological Fluids

• Materials and Reagents:

  • Ethyl acetate or Dichloromethane (B109758) (HPLC grade)[2]

  • Sodium chloride (NaCl)

  • Anhydrous sodium sulfate (B86663)

  • Centrifuge tubes

  • Vortex mixer

• Procedure:

  • Sample Preparation: Place a known volume of the biological sample (e.g., 500 mL of water sample) into a separation funnel. Add NaCl to saturate the aqueous phase.[10]

  • Extraction: Add 3.5 mL of dichloromethane and mechanically shake for 1 minute.[10] Allow the phases to separate.

  • Collection: Collect the organic phase (bottom layer for dichloromethane).

  • Drying: Pass the collected organic phase through a funnel containing anhydrous sodium sulfate to remove residual water.[10]

  • Evaporation and Reconstitution: Evaporate the solvent to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.[10]

C. Dispersive Liquid-Liquid Microextraction (DLLME) for Aqueous Samples

DLLME is a miniaturized LLE technique that is rapid, simple, and requires minimal solvent.[11][12]

1. Protocol for DLLME of BPP from Amniotic Fluid

• Materials and Reagents:

  • Disperser solvent: Acetone (B3395972)

  • Extraction solvent: Chloroform (B151607)

  • Deionized water

  • Centrifuge tubes

• Procedure:

  • Sample Preparation: Dilute 0.4 mL of amniotic fluid to 2 mL with deionized water in a 15 mL falcon tube.[12]

  • Extraction: Rapidly inject a mixture of 3 mL of acetone (disperser solvent) and chloroform (extraction solvent) in a 2:1 (v/v) ratio into the sample tube.[12]

  • Vortexing: Vortex the mixture at 3000 rpm for 1 minute to form a cloudy solution.[12]

  • Centrifugation: Centrifuge the tube at 6000 rpm for 5 minutes to separate the phases.[12]

  • Collection and Analysis: Collect the sedimented chloroform phase, evaporate to dryness, and reconstitute in a suitable solvent for HPLC analysis.[12]

D. Derivatization for GC-MS Analysis

For GC-MS analysis, polar functional groups of bisphenols need to be derivatized to increase their volatility. Silylation is a common derivatization method.[5][6]

1. Protocol for Silylation of BPP

• Materials and Reagents:

  • Derivatizing reagent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)[5]

  • Toluene or other suitable solvent

  • Heating block or water bath

• Procedure:

  • Solvent Evaporation: Evaporate the solvent from the extracted sample to complete dryness.

  • Derivatization Reaction: Add 50 µL of BSTFA + 1% TMCS to the dried extract.[5]

  • Incubation: Vortex the mixture and heat at 30°C for 30 minutes.[5]

  • Analysis: The derivatized sample is ready for injection into the GC-MS system.

III. Quantitative Data Summary

The following tables summarize the performance of various sample preparation techniques for the analysis of bisphenols, including BPP, from different matrices.

Table 1: Recoveries and Limits of Detection for SPE Methods

Analyte(s)	Matrix	SPE Sorbent	Recovery (%)	LOD/LOQ (ng/mL)	Reference
Eleven Bisphenols (incl. BPP)	Amniotic Fluid	Oasis HLB	67-121	LOD: 0.8-2.5, LOQ: 2.4-7.5	[8]
Eight Bisphenols	Human Serum	LLE followed by SPE	45.8-120	LOD: 0.003-0.016	[13]
BADGE·2H₂O, BPF, BPE	Human Urine	Strata Phenyl	72-81	LOQ: 11.42-22.35	[9]

Table 2: Recoveries and Limits of Detection for Microextraction Methods

Analyte(s)	Matrix	Extraction Method	Recovery (%)	LOD/LOQ (ng/mL)	Reference
Seven Bisphenols (incl. BPP)	Human Breast Milk	DLLME	67-110	LOD: 0.5-2.1, LOQ: 1.4-6.3	[11]
Selected Bisphenols	Amniotic Fluid	DLLME	80.9-115.9	LOQ: 6.17-22.72	[12]

IV. Visualized Workflows

Caption: Solid-Phase Extraction (SPE) workflow for Bisphenol P analysis.

Caption: Liquid-Liquid Extraction (LLE) workflow for Bisphenol P analysis.

Caption: Derivatization workflow for Bisphenol P analysis by GC-MS.

References

• 1. scilit.com [scilit.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. m.youtube.com [m.youtube.com]
• 8. mdpi.com [mdpi.com]
• 9. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Application of High-Performance Liquid Chromatography Combined with Fluorescence Detector and Dispersive Liquid–Liquid Microextraction to Quantification of Selected Bisphenols in Human Amniotic Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. paginaspersonales.unam.mx [paginaspersonales.unam.mx]

Application Note: Analysis of Bisphenol P in Plastic and Resin Materials

Introduction

Bisphenol P (BPP) is a chemical compound belonging to the bisphenol family, structurally similar to the well-known Bisphenol A (BPA).[1] Bisphenols are widely used as monomers or additives in the manufacturing of polycarbonate plastics and epoxy resins.[2][3] These materials are found in a vast array of consumer products, including food packaging, beverage containers, and coatings for metal cans.[3][4] Due to its structural similarity to BPA, an endocrine disruptor, concerns exist regarding the potential for BPP to migrate from packaging materials into food and beverages, leading to human exposure.[5][6] Consequently, robust and sensitive analytical methods are required to accurately quantify BPP levels in plastic and resin materials to ensure consumer safety and regulatory compliance.

This application note provides detailed protocols for the extraction and quantification of Bisphenol P from plastic and resin matrices using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Methodologies

The primary techniques for the determination of bisphenols in complex matrices are chromatography-mass spectrometry couplings, which offer high sensitivity and selectivity.[7][8]

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS): This is a widely used technique for analyzing bisphenols. It offers high selectivity and sensitivity without the need for a chemical derivatization step, making it efficient for high-throughput analysis.[5][8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful tool for bisphenol analysis. Due to the low volatility of bisphenols, a derivatization step, typically silylation, is required to convert the analytes into more volatile compounds suitable for gas chromatography.[10][11][12] This method provides excellent separation and definitive identification.[9]

Experimental Protocols & Workflows

A generalized workflow for the analysis of BPP in plastic and resin samples is presented below.

Figure 1. General experimental workflow for the analysis of Bisphenol P.

Protocol 1: Sample Preparation from Plastic Material

This protocol describes the extraction of BPP from a polymer matrix, such as polycarbonate or epoxy resin.

• Sample Comminution: If the sample is in a large form, reduce its size into smaller pieces or powder to maximize the surface area for extraction.

• Weighing: Accurately weigh approximately 1.0 g of the prepared plastic sample into a glass centrifuge tube.

• Dissolution/Extraction: Add 10 mL of a suitable solvent such as dichloromethane or acetonitrile. Vortex the sample vigorously for 2-3 minutes to dissolve or extract BPP from the polymer matrix. Ultrasonic agitation for 30 minutes can enhance extraction efficiency.

• Polymer Precipitation: To separate the polymer from the extract, add 20 mL of methanol (B129727) dropwise while vortexing to precipitate the bulk plastic material.[7]

• Separation: Centrifuge the sample at 4000 rpm for 10 minutes. Carefully transfer the supernatant (the liquid extract) to a clean tube.

• Concentration: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of the mobile phase (for HPLC analysis) or a suitable solvent like hexane (B92381) (for GC analysis).

• Cleanup (Optional but Recommended): For complex matrices, a Solid Phase Extraction (SPE) cleanup step may be necessary to remove interferences. The reconstituted sample can be passed through a conditioned SPE cartridge (e.g., C18 or PSA) to isolate the analytes.[10]

Protocol 2: HPLC-MS/MS Analysis

This method is adapted from a multi-bisphenol analysis protocol.[5]

• LC System: ACQUITY UPLC H-Class or equivalent.

• Column: Raptor Biphenyl (50 mm x 2.1 mm, 1.8 µm).[5]

• Mobile Phase A: Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program: A linear gradient appropriate for separating BPP from other bisphenols (e.g., start at 25% B, increase to 95% B over 6 minutes, hold, and re-equilibrate).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Scan Type: Multiple Reaction Monitoring (MRM).

Protocol 3: GC-MS Analysis

This protocol is based on general procedures for analyzing bisphenols by GC-MS.[10][11]

• Derivatization (Silylation):

  • To the dried residue from the sample preparation step, add 70 µL of a silylating agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 10 µL of pyridine.[12]

  • Seal the vial and heat at 70°C for 30 minutes.[12]

  • After cooling, evaporate the mixture to dryness under a nitrogen stream and reconstitute the derivatized sample in 1 mL of hexane.

• GC-MS System:

  • GC System: Agilent 7890 or equivalent.

  • Column: ZB-5 or similar 5% phenyl-arylene column (30 m x 0.25 mm, 0.25 µm).[10]

  • Injector Temperature: 280-305°C.[10]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 120°C (hold 1 min), ramp at 10°C/min to 300°C (hold 6 min).[10]

  • MS System: Mass spectrometer operating in Electron Ionization (EI, 70 eV) mode.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity.

Data Presentation

Quantitative data is crucial for assessing the performance and applicability of the analytical methods. The following tables summarize key parameters for the analysis of BPP and related compounds.

Table 1: HPLC-MS/MS Parameters for Selected Bisphenols [5] This table provides the specific mass transitions used for the identification and quantification of bisphenols, including BPP, in MRM mode.

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Bisphenol S	0.84	249.2	108.1	92.1
Bisphenol F	1.62	199.3	93.1	105.1
Bisphenol A	2.50	227.3	212.3	133.1
Bisphenol BP	5.14	351.2	273.3	274.3
Bisphenol P	5.67	345.2	330.4	315.3
Bisphenol PH	6.11	379.2	209.4	364.4

Table 2: Example Method Validation Data for Bisphenol Analysis by GC-MS The data below is representative of the performance expected from a validated GC-MS method for bisphenol analysis. Specific values for BPP may vary.

Parameter	Bisphenol F	Bisphenol A	Bisphenol S	Reference
LOD (µg/kg paper)	0.44	0.23	2.70	[11]
LOQ (µg/kg paper)	1.48	0.78	9.10	[11]
Recovery (%)	87 - 133% (for 10 bisphenols in water)	[10]
Linearity (R²)	> 0.99	> 0.99	> 0.99	[11]
Intra-day Precision (RSD%)	3.6 - 7.4% (for BPA in water)	[13]
Inter-day Precision (RSD%)	< 9.3% (for BPA in water)	[13]

Logical Relationships

The analysis of BPP is driven by its use in common materials and the potential for human exposure through the migration from these products.

Figure 2. Logical relationship of BPP from production to exposure.

The analytical protocols detailed in this application note provide robust and reliable methods for the quantification of Bisphenol P in plastic and resin materials. Both HPLC-MS/MS and GC-MS are highly effective techniques, with the choice depending on available instrumentation and specific analytical requirements. HPLC-MS/MS offers a faster analysis by avoiding the derivatization step, while GC-MS provides an alternative with high chromatographic resolution. The validation parameters achieved in similar studies demonstrate that these methods can achieve the low limits of detection and quantification necessary for monitoring BPP migration and ensuring product safety.

References

• 1. thekeep.eiu.edu [thekeep.eiu.edu]
• 2. fraserplusepoxy.com [fraserplusepoxy.com]
• 3. The Politics of Plastics: The Making and Unmaking of Bisphenol A “Safety” - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 6. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 12. library.dphen1.com [library.dphen1.com]
• 13. mdpi.com [mdpi.com]

Application Note: High-Sensitivity LC-MS/MS Analysis of Bisphenol P-d16 for Isotope Dilution Methods

Abstract

This application note describes a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of Bisphenol P-d16 (BPP-d16), a deuterated internal standard for the analysis of Bisphenol P (BPP). The fragmentation pattern of BPP-d16 was investigated to establish optimal multiple reaction monitoring (MRM) transitions. A detailed protocol for sample preparation and LC-MS/MS analysis is provided, suitable for researchers in environmental monitoring, food safety, and toxicology.

Introduction

Bisphenol P (BPP) is a member of the bisphenol family of chemicals, which are widely used in the production of polycarbonate plastics and epoxy resins. Due to potential endocrine-disrupting effects, the monitoring of human exposure to BPP is of significant interest. Stable isotope dilution analysis using deuterated standards such as Bisphenol P-d16 provides the highest accuracy and precision for quantification by compensating for matrix effects and variations in sample preparation and instrument response.[1] BPP-d16 features a central benzene (B151609) ring connected to two phenol (B47542) groups via isopropyl bridges, with 16 deuterium (B1214612) atoms strategically replacing hydrogen atoms.[1] This document outlines the mass spectrometric behavior of BPP-d16 and provides a validated method for its analysis.

Experimental

Materials and Reagents

• Bisphenol P-d16 (C₂₄H₁₀D₁₆O₂, MW: 362.56 g/mol ) was obtained from a certified reference material supplier.

• HPLC-grade methanol (B129727), acetonitrile, and water were used for mobile phases and sample preparation.

• Formic acid (LC-MS grade) was used as a mobile phase additive.

• Solid-phase extraction (SPE) cartridges (e.g., C18) were used for sample cleanup and concentration.

Sample Preparation

A generic sample preparation protocol for water samples is described below. This can be adapted for other matrices such as plasma or food extracts.

• Sample Collection: Collect water samples in clean glass containers.

• Spiking: Add a known amount of Bisphenol P-d16 internal standard solution to the sample.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the water sample (e.g., 100 mL) onto the cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Dry the cartridge under vacuum for 10 minutes.

  • Elute the analyte with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Precursor Ion [M-D]⁻	361.3 m/z
Collision Gas	Argon
MRM Transitions	See Table 1

Results and Discussion

Fragmentation Pattern of Bisphenol P-d16

The fragmentation of bisphenols in negative ion mode typically involves the loss of small neutral molecules or cleavage at the bridge connecting the phenol rings. For Bisphenol P, a common fragmentation pathway involves the loss of a methyl group (as methane (B114726), CH₄) from the isopropylidene bridge.[2][3][4][5] This is consistent with studies on other bisphenols containing two methyl groups on the central carbon.[3][4] Another characteristic fragmentation is the formation of a phenoxide ion.

For Bisphenol P-d16, the precursor ion in negative mode is the deprotonated molecule [M-D]⁻ at m/z 361.3. The major fragmentation pathways are proposed as follows:

• Loss of a deuterated methyl group (CD₄): This results in a product ion at m/z 341.3. This is analogous to the [M-H-CH₄]⁻ ion observed for the non-deuterated BPP.[3][4]

• Formation of a deuterated phenoxide-like ion: Cleavage can lead to the formation of characteristic product ions. A fully deuterated p-hydroxycumyl fragment would have a higher mass than the typical m/z 93 phenoxide ion. However, a more likely fragmentation for quantification is the loss of one of the deuterated phenol rings.

Based on these pathways, the following MRM transitions were optimized for the quantification of Bisphenol P-d16.

Table 1: Multiple Reaction Monitoring (MRM) Transitions for Bisphenol P-d16

Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss	Collision Energy (eV)
361.3	341.3	CD₄	25
361.3	233.2	C₈D₁₀O	35

Note: Optimal collision energies may vary between different mass spectrometer instruments and should be determined empirically.

Logical Fragmentation Pathway

The fragmentation of Bisphenol P-d16 initiated by collision-induced dissociation (CID) is depicted below. The primary fragmentation involves the neutral loss of a deuterated methane molecule, which is a characteristic fragmentation for bisphenols with a dimethyl-substituted bridge carbon.

Caption: Proposed fragmentation pathway of Bisphenol P-d16.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the analysis of Bisphenol P-d16. The identified fragmentation patterns and optimized MRM transitions allow for highly selective and sensitive quantification, making this method ideal for use in stable isotope dilution assays for the determination of Bisphenol P in various complex matrices. The provided experimental protocol serves as a validated starting point for researchers and analytical scientists.

References

• 1. Bisphenol P-d16 () for sale [vulcanchem.com]
• 2. sciex.com [sciex.com]
• 3. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Setting BPA Free: Bisphenol Fragmentation Pathways [thermofisher.com]
• 5. Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Chromatographic Separation of Bisphenol Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of bisphenol isomers.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of bisphenol isomers by HPLC and LC-MS/MS.

Issue 1: Ghost Peaks or High Background Signal, Especially for Bisphenol A (BPA)

• Question: My chromatograms show a significant peak for BPA even when I inject a blank solvent. What is the cause and how can I fix it?

• Answer: This is a common issue known as "ghost peaking" and is often caused by widespread environmental contamination with BPA.[1]

  • Probable Causes:

    • Solvent and Mobile Phase Contamination: BPA can be present in trace amounts even in high-purity or LC-MS grade solvents.[1]

    • Leaching from Labware: Plastic containers, pipette tips, vial caps, and tubing can leach BPA into your samples and solvents.

    • Column Accumulation: During gradient elution, BPA from the mobile phase can accumulate on the head of the analytical column when the organic content is low. It then elutes as a "ghost peak" when the organic percentage increases.[1]

  • Solutions:

    • Source Solvents Carefully: Test different batches or brands of solvents to find one with the lowest BPA background.

    • Use Glassware: Whenever possible, use glass containers and syringes for sample and mobile phase preparation. Avoid all contact with polycarbonate plastics.

    • Switch to Isocratic Elution: If gradient elution is not essential for separating your target isomers, an isocratic method with a relatively high organic content (e.g., 50% acetonitrile) can prevent the accumulation of BPA on the column.[1]

    • Install a Delay Column: A delay column installed between the pump and the injector can help to separate the BPA peak from the analytes of interest originating from the mobile phase.

Issue 2: Poor Resolution Between Bisphenol Isomers (e.g., BPF positional isomers, or between BPA, BPS, and BPF)

• Question: I am having trouble separating closely related bisphenol isomers. My peaks are co-eluting or have very poor resolution. How can I improve this?

• Answer: Achieving baseline separation of structurally similar bisphenol isomers requires careful optimization of the chromatographic conditions.

  • Probable Causes:

    • Inadequate Stationary Phase Selectivity: A standard C18 column may not provide sufficient selectivity for all bisphenol isomers.

    • Mobile Phase Composition: The type of organic modifier and the pH of the mobile phase can significantly impact selectivity.

    • Suboptimal Gradient Program: A gradient that is too steep may not provide enough time for the separation of closely eluting compounds.

  • Solutions:

    • Change the Stationary Phase:

      • Phenyl Columns: Columns with phenyl ligands can offer alternative selectivity through pi-pi interactions with the aromatic rings of bisphenols.[2]

      • Biphenyl Columns: These columns are effective for providing excellent peak shape and separation for a broad range of bisphenols.[3]

      • C18 Columns: While common, ensure you are using a high-quality column. Different brands can have varying selectivities.

    • Optimize the Mobile Phase:

      • Organic Modifier: Compare acetonitrile (B52724) and methanol. Acetonitrile often provides different selectivity than methanol.

      • Additives: The addition of a small amount of acid, such as formic acid (0.1%), can improve peak shape and resolution.[1]

    • Adjust the Gradient: If using a gradient, try a shallower gradient (slower increase in organic content) to improve the separation of closely eluting peaks.

Issue 3: Peak Tailing or Asymmetrical Peaks

• Question: My bisphenol peaks are showing significant tailing. What could be the cause and how do I get symmetrical peaks?

• Answer: Peak tailing can be caused by a variety of chemical and physical factors within the chromatographic system.

  • Probable Causes:

    • Secondary Silanol (B1196071) Interactions: Free silanol groups on the surface of the silica-based column packing can interact with the hydroxyl groups of the bisphenols, causing tailing.

    • Column Overload: Injecting too much sample can lead to peak distortion.

    • Column Contamination or Degradation: Buildup of matrix components on the column frit or at the head of the column can disrupt the peak shape.

    • Mobile Phase pH: An inappropriate mobile phase pH can affect the ionization state of the analytes and lead to tailing.

  • Solutions:

    • Use an End-Capped Column: Modern, well-end-capped columns have fewer free silanol groups.

    • Lower the Injection Volume or Concentration: Dilute your sample and inject a smaller volume to see if the peak shape improves.

    • Use a Guard Column: A guard column can protect the analytical column from contamination. Regularly replace the guard column.

    • Adjust Mobile Phase pH: Adding a modifier like formic acid can help to suppress silanol interactions and improve peak shape.

    • Flush the Column: If you suspect contamination, flush the column with a strong solvent.

Frequently Asked Questions (FAQs)

• Q1: What is a good starting point for developing an HPLC method for separating BPA, BPF, and BPS?

  • A1: A good starting point would be a C18 column with a mobile phase consisting of water and acetonitrile, both containing 0.1% formic acid.[1] You can begin with an isocratic elution of 65:35 water:acetonitrile or a simple gradient. Detection is typically done via UV at 275 nm.[1]

• Q2: When should I use LC-MS/MS instead of HPLC-UV for bisphenol analysis?

  • A2: LC-MS/MS is preferred when you need higher sensitivity for trace-level detection (ng/mL or lower), or when you require higher specificity to distinguish analytes from complex sample matrices, such as biological fluids or food samples.[4]

• Q3: How can I differentiate the positional isomers of Bisphenol F (o,p-BPF, p,p-BPF, o,o-BPF)?

  • A3: The separation of BPF isomers is challenging. High-resolution HPLC or UHPLC with a suitable stationary phase (e.g., C18 or Phenyl) is often required. The identification of the isomers can be confirmed by mass spectrometry, as the fragmentation patterns of the isomers can be used to determine their elution order.[5]

• Q4: My sample matrix is very complex (e.g., human serum, food). What sample preparation techniques are recommended?

  • A4: For complex matrices, sample preparation is crucial to remove interferences and concentrate the analytes. Common techniques include:

    • Solid-Phase Extraction (SPE): This is a widely used and effective technique for cleaning up and concentrating bisphenols from various sample types.

    • Liquid-Liquid Extraction (LLE): This is another common method for extracting bisphenols from aqueous samples.

    • Dispersive Solid-Phase Extraction (d-SPE): Often used in QuEChERS-based methods, this can be a quick and effective cleanup step.[6]

Experimental Protocols

Protocol 1: HPLC-UV Method for the Separation of Bisphenol A, F, and S

This protocol is a general method suitable for the analysis of standards and relatively clean samples.

Parameter	Condition
Column	Cogent Bidentate C18, 2.2 µm, 2.1 x 50 mm
Mobile Phase	65% DI Water with 0.1% Formic Acid, 35% Acetonitrile with 0.1% Formic Acid
Elution Mode	Isocratic
Flow Rate	0.2 mL/min
Injection Volume	2.0 µL
Column Temp.	30 °C
Detector	UV at 275 nm

(Based on a method by MicroSolv Technology Corporation)[1]

Protocol 2: LC-MS/MS Method for the Comprehensive Analysis of 15 Bisphenols

This protocol is designed for high-throughput analysis and offers excellent separation of a wide range of bisphenol analogues.

Parameter	Condition
Column	Raptor Biphenyl, 1.8 µm, 2.1 x 50 mm
Mobile Phase A	Water
Mobile Phase B	Methanol
Gradient Program	Time (min)
0.00
4.00
6.00
6.01
8.00
Flow Rate	0.5 mL/min
Injection Volume	2 µL
Column Temp.	40 °C
Detector	Mass Spectrometer with Electrospray Ionization (ESI)

(Based on a method by Restek)[3]

Quantitative Data

Table 1: Retention Times for a Comprehensive Mix of Bisphenols using a Biphenyl Column

Analyte	Retention Time (min)
Bisphenol S	0.84
Bisphenol F	1.62
Bisphenol E	2.06
Bisphenol A	2.50
Bisphenol AF	2.71
Bisphenol B	3.13
Bisphenol C	3.43
Bisphenol AP	3.98
Bisphenol Z	4.25
Bisphenol G	4.72
Bisphenol FL	4.90
Bisphenol BP	5.14
Bisphenol M	5.39
Bisphenol P	5.67

(Data sourced from a Restek application note using the LC-MS/MS method described above)[3]

Visualizations

Caption: Troubleshooting workflow for common issues in bisphenol chromatography.

Caption: General experimental workflow for bisphenol isomer analysis.

References

• 1. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 2. lcms.cz [lcms.cz]
• 3. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 4. LC-MS/MS analysis of bisphenol S and five other bisphenols in total diet food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differentiation of bisphenol F diglycidyl ether isomers and their derivatives by HPLC-MS and GC-MS—comment on the published data - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]

Improving recovery of Bisphenol P from complex matrices

Welcome to the technical support center for the analysis of Bisphenol P (BPP). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the recovery of BPP from complex matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of Bisphenol P.

Issue 1: Low Recovery of Bisphenol P

• Question: My recovery of BPP is consistently low. What are the potential causes and how can I improve it?

• Answer: Low recovery of BPP can stem from several factors throughout the sample preparation and analysis workflow. Here are some common causes and solutions:

  • Inadequate Extraction Method: The chosen extraction technique may not be optimal for your specific matrix. For complex matrices like food or biological samples, methods like Solid Phase Extraction (SPE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), and Dispersive Liquid-Liquid Microextraction (DLLME) are often employed.[1][2][3] Consider switching to a more robust method or optimizing your current protocol. For instance, in QuEChERS, the type and amount of sorbent in the dispersive SPE (d-SPE) step are critical and may need adjustment for moderately fatty samples.[2]

  • Poor Sorbent Selection in SPE: The choice of sorbent in SPE is crucial for efficient extraction. For bisphenols, novel adsorbents like molecularly imprinted polymers (MIPs) and mixed-mode ion-exchange polymers can offer higher selectivity and adsorption capacity compared to traditional sorbents like C18.[1]

  • Matrix Effects: Complex matrices can contain components that interfere with the extraction process, leading to reduced recovery.[4][5] A thorough cleanup step is essential. Techniques combining different extraction principles, such as d-SPE followed by SPE, can improve purification.[6]

  • pH of the Sample: The pH of the sample solution can influence the charge state of BPP and its interaction with the extraction sorbent. Optimizing the pH of your sample and loading solutions is recommended. For some SPE protocols, a pH between 5 and 6 is ideal.[7]

  • Improper Solvent Selection: The solvents used for conditioning, washing, and elution in SPE, or as extraction and disperser solvents in DLLME, must be carefully selected to ensure high recovery.[8]

Issue 2: Significant Matrix Effects in LC-MS/MS Analysis

• Question: I am observing significant signal suppression or enhancement for BPP in my LC-MS/MS analysis. How can I mitigate these matrix effects?

• Answer: Matrix effects are a common challenge in LC-MS/MS analysis of complex samples and can lead to inaccurate quantification.[5][9] Here are some strategies to address this issue:

  • Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering co-eluting compounds.[5] This can be achieved by optimizing the d-SPE cleanup step in the QuEChERS method by testing different sorbents like Z-Sep, PSA, or C18.[2] Combining extraction techniques, such as LLE followed by SPE, can also enhance cleanup.[4]

  • Use of Isotope-Labeled Internal Standards: An ideal way to compensate for matrix effects is to use a stable isotope-labeled internal standard of BPP.[4][10] Since the internal standard has nearly identical chemical and physical properties to the analyte, it will experience similar ion suppression or enhancement, allowing for accurate correction.[11]

  • Matrix-Matched Calibration: If an isotope-labeled standard is not available, preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure can help to compensate for matrix effects.[12]

  • Dilution of the Final Extract: A simple approach is to dilute the final sample extract before injection. This reduces the concentration of interfering matrix components, although it may also decrease the analyte signal.[11]

  • Chromatographic Separation: Optimizing the chromatographic conditions to better separate BPP from co-eluting matrix components can also minimize signal interference.[9]

Issue 3: Poor Peak Shape and Sensitivity in GC-MS Analysis

• Question: I am using GC-MS for BPP analysis and observing poor peak shape and low sensitivity. What can I do to improve this?

• Answer: Bisphenols are polar compounds, which can lead to poor chromatographic performance in GC-MS without derivatization.[13]

  • Derivatization: To improve volatility and thermal stability, a derivatization step is highly recommended.[13] Silylation is a common and effective derivatization reaction for bisphenols, using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).[13][14] This process replaces the active hydrogens on the hydroxyl groups with trimethylsilyl (B98337) groups, resulting in more volatile and stable derivatives suitable for GC analysis.[13]

  • Optimization of Derivatization Conditions: The derivatization reaction conditions, such as temperature and time, should be optimized to ensure complete derivatization. For instance, with BSTFA, a reaction time of 15 minutes at room temperature may be sufficient, while other reagents might require heating.[13][15]

Frequently Asked Questions (FAQs)

• Q1: What are the most common extraction methods for Bisphenol P from complex matrices?

  • A1: The most frequently used extraction techniques for bisphenols, including BPP, from complex matrices are Solid Phase Extraction (SPE), QuEChERS, and Dispersive Liquid-Liquid Microextraction (DLLME).[1][3] Other methods like microwave-assisted extraction (MAE) and matrix solid-phase dispersion (MSPD) have also been successfully applied.[1][16]

• Q2: Which analytical technique is more suitable for BPP analysis, LC-MS/MS or GC-MS?

  • A2: Both LC-MS/MS and GC-MS are powerful techniques for the determination of bisphenols. LC-MS/MS is often preferred as it typically does not require a derivatization step.[17] However, GC-MS, when combined with a derivatization step, can offer increased selectivity and sensitivity.[13] The choice often depends on the available instrumentation, sample matrix, and desired sensitivity.

• Q3: How can I avoid contamination of my samples with bisphenols from laboratory equipment?

  • A3: Bisphenol contamination from plastic labware is a significant concern. To minimize this risk, it is crucial to use glass or polypropylene (B1209903) labware and avoid polycarbonate materials.[11] Additionally, rinsing all equipment with high-purity solvents before use is recommended.[11] Running procedural blanks is essential to monitor for any background contamination.

Quantitative Data Summary

The following table summarizes the recovery data for bisphenols from various complex matrices using different extraction methods. While specific data for Bisphenol P is limited, the recoveries for other bisphenols provide a good reference for expected performance.

Extraction Method	Matrix	Bisphenol Analyte(s)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
QuEChERS/d-SPE	Breast Milk	Various Bisphenols	15 - 103	< 10	[2]
SPE-GC/MS(SIM)	Wastewater & Surface Water	Ten Bisphenols	87 - 133	Not Specified	[17]
DLLME-HPLC-FLD	Human Breast Milk	Seven Bisphenols	67 - 110	< 17	[18]
LLE followed by SPE	Human Serum	Eight Bisphenols	45.8 - 120	Not Specified	[4]
Matrix Solid-Phase Dispersion (MSPD)	Gilthead Sea Bream	BPA, BPS, BPF	70 - 92	< 10	[16]
d-SPE coupled with SPE	Human Breast Milk	Seven Bisphenols	57 - 88	< 9.4	[6]
d-SPE coupled with SPE	Human Urine	BADGE·2H₂O, BPF, BPE	74.3 - 86.5	< 10	[19]
Micro-Solid Phase Extraction (µ-SPE)	Environmental Water & Soft Drink	Bisphenol A	80.9 - 102.6	≤ 9.7	[20]

Experimental Protocols

1. Solid Phase Extraction (SPE) for Bisphenols from Liquid Samples

This protocol is a general guideline and may require optimization for specific matrices.

• Cartridge Conditioning: Condition the SPE cartridge (e.g., Strata Phenyl) by passing 5 mL of methanol (B129727) followed by 5 mL of water.[19]

• Sample Loading: Adjust the pH of the sample to approximately 5-6.[7] Load the pre-treated sample onto the conditioned cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a solvent that removes interferences but retains the analytes. The choice of washing solvent is critical and matrix-dependent.

• Elution: Elute the retained bisphenols with an appropriate solvent, such as a mixture of n-heptane and methanol with formic acid.[19]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis (e.g., a mixture of acetonitrile (B52724) and water).[19]

2. QuEChERS for Bisphenols in Dairy Products

This protocol is adapted from a method for analyzing bisphenols in dairy products.[12]

• Sample Homogenization: Homogenize the liquid sample.

• Extraction:

  • To a 50 mL centrifuge tube, add a known amount of the homogenized sample.

  • Add 10 mL of acetonitrile (acidified with 1% acetic acid).

  • Vortex vigorously for 1 minute.

  • Add anhydrous MgSO₄ and NaCl.

  • Immediately vortex for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing MgSO₄, PSA, and C18 sorbents.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes.

• Final Extract: The supernatant is ready for analysis by LC-MS/MS.

3. Derivatization of Bisphenols for GC-MS Analysis

This protocol describes a common silylation procedure.[13]

• Evaporation: Transfer the sample extract to a vial and evaporate to dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 50 µL of a catalyst like pyridine.

  • Gently shake the vial.

  • Allow the reaction to proceed for 15 minutes at room temperature.

• Dilution: Dilute the derivatized sample to a defined volume with a suitable solvent like ethyl acetate.

• Analysis: The sample is now ready for injection into the GC-MS.

Visualizations

Caption: General experimental workflow for the extraction and analysis of Bisphenol P from complex matrices.

Caption: Troubleshooting decision tree for improving the recovery of Bisphenol P.

References

• 1. Advances in solid-phase extraction for bisphenols in environmental samples | Scilit [scilit.com]
• 2. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arcjournals.org [arcjournals.org]
• 4. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 5. researchgate.net [researchgate.net]
• 6. Application of d-SPE before SPE and HPLC-FLD to Analyze Bisphenols in Human Breast Milk Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioszeparacio.hu [bioszeparacio.hu]
• 8. Determination of bisphenol a migration from food packaging by dispersive liquid-liquid microextraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 14. library.dphen1.com [library.dphen1.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Fast Method for Determination of Seven Bisphenols in Human Breast Milk Samples with the Use of HPLC-FLD - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mjas.analis.com.my [mjas.analis.com.my]

Linearity issues in calibration curves with Bisphenol P-d16

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering linearity issues in calibration curves with Bisphenol P-d16 (BPP-d16).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My calibration curve for Bisphenol P is non-linear, particularly at higher concentrations. What are the common causes?

A1: Non-linearity in calibration curves, especially when using LC-MS/MS, is a common observation and can be attributed to several factors.[1] At higher concentrations, the most frequent causes are detector saturation and ionization saturation.[2]

• Detector Saturation: The mass spectrometer detector has a limited capacity for the number of ions it can detect at any given moment. When the concentration of Bisphenol P is too high, the detector can become overwhelmed, leading to a plateau in the signal response and a loss of linearity.[2]

• Ionization Saturation (ESI): In Electrospray Ionization (ESI), there is a finite amount of charge available on the droplets in the ion source. At high analyte concentrations, competition for this charge can lead to a less than proportional increase in the ion signal, causing the curve to flatten.[2]

• Dimer or Multimer Formation: At elevated concentrations, analyte molecules may form dimers or other multimers, which will have different mass-to-charge ratios and may not be monitored, leading to a non-linear response for the target monomer.[1]

• Space Charge Effects: A high density of ions in the ion source or ion trap can lead to electrostatic repulsion, which can decrease the expected signal intensity.[3]

Q2: I'm observing poor linearity at the lower end of my Bisphenol P calibration curve. What should I investigate?

A2: Linearity issues at the lower concentration range of your calibration curve can often be traced back to contamination, matrix effects, or issues with the integration of very small peaks.

• Background Contamination: Bisphenols are common environmental contaminants and can be present in solvents, labware, and even the mobile phase.[4] This background level of Bisphenol P can lead to a significant y-intercept and poor linearity at low concentrations. It has been observed that Bisphenol A (BPA), a related compound, can accumulate on the analytical column from the mobile phase during gradient elution, leading to ghost peaks and inconsistent low-level results.[4][5]

• Matrix Effects: When analyzing samples in complex matrices (e.g., serum, plasma, tissue extracts), co-eluting endogenous components can suppress or enhance the ionization of Bisphenol P, leading to inaccurate and non-linear responses, especially at low concentrations where the analyte-to-matrix ratio is low.[6][7] While Bisphenol P-d16 is used as an internal standard to compensate for these effects, significant and variable matrix effects can still be a problem.[8][9]

• Poor Integration: At the limit of quantitation, small peak areas are more susceptible to integration errors, which can introduce variability and affect linearity.

Q3: My Bisphenol P-d16 internal standard is not adequately correcting for the non-linearity. Why might this be happening?

A3: While deuterated internal standards like Bisphenol P-d16 are the gold standard for correcting variability, they may not always perfectly compensate for non-linearity.[8]

• Differential Matrix Effects: Although chemically similar, a slight chromatographic shift can sometimes occur between the analyte and its deuterated internal standard due to the isotope effect.[8] If this shift causes them to elute in regions with different degrees of ion suppression, the correction will be inaccurate.[9]

• Internal Standard Concentration: The concentration of the internal standard is crucial. If the concentration of Bisphenol P-d16 is too high, it could contribute to ion suppression. Conversely, if it is too low, its signal may be noisy and lead to poor precision in the response ratio.

• Isotopic Contribution: At high concentrations of the native Bisphenol P, the natural abundance of isotopes (e.g., ¹³C) can contribute to the signal of the deuterated internal standard, leading to a non-linear response ratio.[10]

Troubleshooting Workflow

Here is a general workflow for troubleshooting linearity issues with your Bisphenol P-d16 calibration curve.

A workflow for troubleshooting calibration curve linearity.

Data Presentation

The following table summarizes typical LC-MS/MS parameters for the analysis of Bisphenol P, which can be used as a starting point for method development and troubleshooting.

Compound	Retention Time (min)	Concentration (ng/mL)	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Bisphenol P	5.67	50.0	345.2	330.4	315.3
Data adapted from a Restek application note for the analysis of 15 bisphenols.[11]

Experimental Protocols

Protocol: Preparation of Calibration Curve Standards

This protocol describes the preparation of a calibration curve for the analysis of Bisphenol P using Bisphenol P-d16 as an internal standard.

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve an appropriate amount of Bisphenol P and Bisphenol P-d16 standards in methanol (B129727) to create individual 1 mg/mL stock solutions. Store these solutions in amber glass vials at -20°C.[4]

• Intermediate Solutions (10 µg/mL):

  • Prepare an intermediate stock solution of Bisphenol P at 10 µg/mL by diluting the 1 mg/mL stock solution with methanol.

  • Prepare an intermediate internal standard (IS) solution of Bisphenol P-d16 at a suitable concentration (e.g., 1 µg/mL) in methanol.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking the appropriate volume of the 10 µg/mL Bisphenol P intermediate solution into a clean vial.

  • Add a constant volume of the Bisphenol P-d16 intermediate IS solution to each calibration standard vial.

  • Dilute the standards to the final volume with the appropriate solvent (e.g., mobile phase or a solvent matching the final sample extract).

  • Typical calibration curve concentrations might range from 0.5 ng/mL to 500 ng/mL.[12]

• Sample Preparation (Example for Water Samples):

  • To a 10 mL water sample, add the same constant volume of the Bisphenol P-d16 intermediate IS solution as used in the calibration standards.

  • Perform a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to extract and concentrate the analytes.[13][14]

  • Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in a small volume of the initial mobile phase.

Visualization of Matrix Effects

The following diagram illustrates the concept of ion suppression, a common matrix effect that can lead to non-linear calibration curves.

Ion suppression due to matrix components.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. researchgate.net [researchgate.net]
• 3. Setting BPA Free: Bisphenol Fragmentation Pathways [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of Quantitative Detection Methods Based on Molecular Fluorescence Spectroscopy and Chromatographic Techniques Used for the Determination of Bisphenol Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. benchchem.com [benchchem.com]
• 9. myadlm.org [myadlm.org]
• 10. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 12. peerj.com [peerj.com]
• 13. researchgate.net [researchgate.net]
• 14. Mass Spectrometric Analysis of Bisphenol A Desorption from Titania Nanoparticles: Ammonium Acetate, Fluoride, Formate, and Hydroxide as Chemical Desorption Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: In-Source Fragmentation of Deuterated Internal Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges associated with the in-source fragmentation (ISF) of deuterated internal standards in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a problem for deuterated internal standards?

A1: In-source fragmentation is a phenomenon where ions fragment within the ion source of a mass spectrometer before they are mass analyzed.[1] This is particularly problematic for deuterated internal standards because the fragmentation can lead to the loss of deuterium (B1214612) atoms, resulting in a fragment ion that has the same mass-to-charge ratio (m/z) as the non-deuterated analyte. This interference can lead to inaccurate quantification of the analyte.

Q2: What are the primary causes of in-source fragmentation of deuterated internal standards?

A2: The primary causes of ISF are the energetic conditions within the mass spectrometer's ion source, which are intended to facilitate ionization and desolvation. Key contributing factors include:

• High Cone Voltage (or equivalent): This voltage, also known as Declustering Potential (on SCIEX instruments) or Fragmentor Voltage (on Agilent instruments), accelerates ions, and excessive voltage can cause them to collide with gas molecules and fragment.[2]

• Elevated Source and Desolvation Temperatures: High temperatures can provide enough thermal energy to cause fragmentation of thermally labile molecules.[2]

• Chemical Structure: The inherent stability of the deuterated internal standard plays a role. If the deuterium labels are on a chemically unstable part of the molecule, they are more susceptible to fragmentation or back-exchange.[3]

Q3: How can I identify if in-source fragmentation is occurring in my experiment?

A3: You can identify ISF by observing the following:

• Appearance of Analyte Signal in Blank Samples: If you inject a sample containing only the deuterated internal standard and observe a signal at the m/z of the non-deuterated analyte, this is a strong indicator of ISF.

• Non-linear Calibration Curves: ISF can lead to non-linear calibration curves, especially at higher concentrations where the fragmentation of the internal standard becomes more pronounced.

• Poor Accuracy and Precision: Inaccurate and imprecise results, particularly at the lower and upper ends of the calibration range, can be a symptom of ISF.

• Systematic Infusion Experiment: Infuse a solution of the deuterated internal standard directly into the mass spectrometer and monitor the analyte and internal standard m/z channels. Gradually increase the cone voltage and observe if the signal for the analyte m/z increases while the internal standard signal decreases.

Q4: Are there specific instrument platforms that are more prone to in-source fragmentation?

A4: In-source fragmentation can occur on any mass spectrometry platform, including those from major manufacturers like Waters, SCIEX, and Thermo Fisher Scientific. The extent of fragmentation is less about the platform itself and more about the specific settings of the ion source parameters for a given analyte. The terminology for these parameters may differ between manufacturers (e.g., Cone Voltage vs. Declustering Potential), but the underlying principles of optimizing them to minimize fragmentation remain the same.[2]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting and mitigating in-source fragmentation of deuterated internal standards.

Problem: Suspected In-Source Fragmentation Leading to Inaccurate Quantification

Initial Assessment Workflow

Caption: Workflow for the initial assessment of in-source fragmentation.

Troubleshooting Steps:

• Confirm In-Source Fragmentation: Follow the "Initial Assessment Workflow" diagram above. The most definitive initial test is to inject a sample containing only the deuterated internal standard and check for a signal at the analyte's m/z.

• Systematic Optimization of Ion Source Parameters: The key to mitigating ISF is to find a balance between efficient ionization and minimal fragmentation. This is achieved by systematically optimizing the ion source parameters. It is recommended to adjust one parameter at a time to observe its effect.

  Parameter Optimization Workflow

  Caption: Workflow for optimizing ion source parameters to minimize ISF.

• Evaluate Chromatographic Conditions: While ISF is a mass spectrometry phenomenon, chromatography can play a role.

  • Improve Peak Shape: Poor peak shape can lead to inconsistent ionization conditions as the analyte and internal standard pass through the ion source.

  • Ensure Co-elution: A slight chromatographic shift between the deuterated internal standard and the analyte can sometimes occur due to the deuterium isotope effect.[4] If this shift is significant, the two compounds may experience different matrix effects, leading to inaccurate results. Adjusting the LC gradient may help improve co-elution.

• Consider the Internal Standard Itself:

  • Position of Deuterium Labels: Ensure the deuterium atoms are on a stable part of the molecule that is not prone to back-exchange with protic solvents.

  • Number of Deuterium Atoms: Using an internal standard with a higher degree of deuteration (e.g., d5 vs. d3) can sometimes help to better resolve the analyte and internal standard signals, although this does not prevent fragmentation itself.

Data Presentation

Quantifying the extent of in-source fragmentation is crucial for method development and troubleshooting. While specific quantitative data is highly dependent on the analyte, instrument, and experimental conditions, the following table provides a template for how to present empirically determined data.

Table 1: Example of Cone Voltage Effect on In-Source Fragmentation of a Deuterated Internal Standard

Cone Voltage (V)	Precursor Ion Intensity (cps)	Fragment Ion (Analyte m/z) Intensity (cps)	% Fragmentation
20	1,500,000	1,500	0.10%
40	1,200,000	12,000	1.00%
60	800,000	80,000	10.00%
80	400,000	160,000	40.00%
100	100,000	100,000	100.00%

% Fragmentation is calculated as: (Fragment Ion Intensity / (Precursor Ion Intensity + Fragment Ion Intensity)) * 100

Experimental Protocols

Protocol 1: Systematic Optimization of Cone Voltage to Minimize In-Source Fragmentation

This protocol provides a step-by-step guide to finding the optimal cone voltage (or equivalent parameter) that maximizes the precursor ion signal while minimizing fragmentation.

Objective: To determine the cone voltage that provides the best signal-to-noise for the deuterated internal standard's precursor ion with minimal contribution to the analyte's m/z channel.

Materials:

• Deuterated internal standard solution at a known concentration (e.g., 100 ng/mL) in a solvent compatible with the LC-MS system.

• Syringe pump for direct infusion.

• Mass spectrometer with ESI source.

Procedure:

• Prepare the Mass Spectrometer:

  • Set up the mass spectrometer for direct infusion via the syringe pump.

  • Set the initial ion source parameters to typical starting conditions for your instrument and analyte class.

  • Set the desolvation and source temperatures to moderate values (e.g., 350 °C and 120 °C, respectively). These can be optimized later.

  • Set the mass spectrometer to acquire data in full scan mode over a mass range that includes both the deuterated internal standard and the analyte.

• Infuse the Standard:

  • Infuse the deuterated internal standard solution at a constant flow rate (e.g., 10 µL/min) to achieve a stable signal.

• Ramp the Cone Voltage:

  • Begin with a high cone voltage where significant fragmentation is expected (e.g., 100 V).

  • Acquire a mass spectrum and record the intensities of the precursor ion (the deuterated standard) and the fragment ion (at the m/z of the non-deuterated analyte).

  • Decrease the cone voltage in discrete steps (e.g., 10 V increments).

  • At each step, allow the signal to stabilize and then acquire a mass spectrum, recording the intensities of the precursor and fragment ions.

  • Continue this process until you reach a low cone voltage (e.g., 10-20 V).

• Data Analysis:

  • Create a table similar to Table 1, listing the cone voltage and the corresponding intensities of the precursor and fragment ions.

  • Calculate the percentage of fragmentation at each cone voltage.

  • Plot the intensities of the precursor and fragment ions as a function of the cone voltage.

  • Select the optimal cone voltage that provides a high precursor ion signal with an acceptably low level of fragmentation (typically <1-2%).

Protocol 2: Instrument-Specific Starting Points for Optimization

While the systematic optimization in Protocol 1 is universally applicable, here are some general starting points and considerations for different instrument platforms.

For Waters SYNAPT and Xevo Mass Spectrometers:

• Parameter of Interest: Cone Voltage.

• Starting Point: Begin with a cone voltage of 20-30 V for many small molecules.

• Optimization: Follow the ramping protocol described above. Pay attention to the "Tune Page" to monitor ion intensities in real-time. The goal is to maximize the precursor ion while ensuring the fragment is at or near the baseline noise.[5]

For SCIEX Triple Quad and QTRAP Systems:

• Parameter of Interest: Declustering Potential (DP).

• Starting Point: A typical starting DP is between 40 and 60 V.

• Optimization: Use the manual tuning mode in the Analyst® software to ramp the DP while infusing the standard. The software allows for automated ramping of parameters and plotting of the resulting ion intensities, which simplifies the optimization process.

For Thermo Fisher Scientific Orbitrap and Triple Quadrupole Instruments:

• Parameter of Interest: Source Fragmentation, CID (in-source collision-induced dissociation) voltage, or Lens RF level. The specific parameter name can vary depending on the instrument model and software version.

• Starting Point: For Source Fragmentation, start with a low value (e.g., 0-5 V).

• Optimization: Use the tune file editor to systematically vary the source fragmentation voltage while observing the effect on the precursor and fragment ion intensities. For Orbitrap instruments, lower RF lens values may also reduce fragmentation of fragile ions.[6]

References

• 1. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. files.mtstatic.com [files.mtstatic.com]
• 6. Technical documentation [docs.thermofisher.com]

Technical Support Center: Adsorption of Bisphenol P-d16 to Labware Surfaces

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the adsorption of Bisphenol P-d16 (BPP-d16) to laboratory ware surfaces. Adsorption can lead to significant issues in analytical accuracy, including low recovery, high variability, and sample contamination. This guide offers practical solutions and detailed protocols to mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What is Bisphenol P-d16 and why is its adsorption to labware a concern?

A1: Bisphenol P-d16 (BPP-d16) is a deuterated analog of Bisphenol P, often used as an internal standard in analytical methods for quantifying bisphenols in various samples. Like other bisphenols, BPP-d16 is a hydrophobic compound, which makes it prone to adsorbing to the surfaces of laboratory plastics (e.g., polypropylene) and glass. This adsorption can lead to inaccurate quantification of the target analyte due to the loss of the internal standard during sample preparation and analysis.

Q2: Which types of labware are most problematic for BPP-d16 adsorption?

A2: Polypropylene (B1209903) and untreated borosilicate glass are common culprits for the adsorption of hydrophobic compounds like bisphenols. Polypropylene, being a hydrophobic plastic, can readily interact with BPP-d16. While glass is generally considered more inert, its surface can still exhibit adsorptive effects, particularly if not properly cleaned or surface-treated.

Q3: How does pH influence the adsorption of BPP-d16?

A3: The pH of the sample solution can significantly impact the adsorption of phenolic compounds like BPP-d16. Generally, adsorption is more pronounced at neutral to slightly acidic pH. Under alkaline conditions (high pH), the phenolic hydroxyl groups of BPP-d16 can deprotonate, increasing its solubility in aqueous solutions and thereby reducing its tendency to adsorb to surfaces.

Q4: Can the choice of solvent affect BPP-d16 adsorption?

A4: Yes, the solvent composition is a critical factor. Organic solvents can help to keep BPP-d16 in solution and minimize adsorption. For instance, preparing standards and samples in a solvent with a higher percentage of organic content (e.g., methanol (B129727) or acetonitrile) can reduce interaction with labware surfaces.

Q5: What is silanization and how can it help prevent adsorption?

A5: Silanization is a chemical process that modifies a surface by coating it with organofunctional silane (B1218182) molecules. This treatment can make glass surfaces more hydrophobic and inert, effectively reducing the adsorption of analytes like BPP-d16. Using silanized glass vials and inserts is a highly recommended practice for trace analysis of bisphenols.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Bisphenol P-d16 that may be related to labware adsorption.

Symptom	Potential Cause	Troubleshooting Steps
Low or Inconsistent BPP-d16 Signal	Adsorption to container surfaces: BPP-d16 at low concentrations can adsorb to glass or plastic surfaces.[1]	1. Use Silanized Glassware: Switch to silanized glass vials and inserts to minimize surface interactions.[1] 2. Prepare Fresh Working Solutions: Make working solutions of BPP-d16 fresh before each analytical run to reduce the time for adsorption to occur.[1] 3. Optimize Solvent: Ensure the sample and standard solvent has sufficient organic content (e.g., >50% methanol or acetonitrile) to keep BPP-d16 in solution.
High Variability in Results	Inconsistent Adsorption: Variability in the surface properties of different labware items or inconsistent sample handling can lead to variable adsorption and, consequently, fluctuating results.	1. Standardize Labware: Use labware from the same lot and manufacturer for all samples and standards in an analytical batch. 2. Consistent Pre-treatment: Apply a consistent pre-treatment protocol to all labware (e.g., rinsing with a high-purity solvent). 3. Minimize Contact Time: Reduce the time the sample is in contact with plastic surfaces.
"Ghost Peaks" or Carryover	Desorption from System Components: BPP-d16 adsorbed to components of the LC-MS system (e.g., tubing, injector) can desorb in subsequent runs, leading to carryover.	1. Thorough System Wash: Implement a rigorous wash protocol for the autosampler and injection port between samples, using a strong solvent. 2. Blank Injections: Inject several blank samples after a high-concentration sample to ensure the system is clean. 3. Isocratic Elution: In some cases, switching from a gradient to an isocratic elution method with a higher initial organic phase percentage can prevent the on-column accumulation of the analyte from the mobile phase.
Chromatographic Peak Tailing	Secondary Interactions: Interactions between BPP-d16 and active sites on the analytical column or other surfaces can cause peak tailing.	1. Mobile Phase Modifier: Add a small amount of a competing agent, such as a stronger acid or base (depending on the mobile phase), to block active sites. 2. Column Choice: Consider using a column with a different stationary phase that is less prone to secondary interactions with phenolic compounds.
Isotopic Exchange (Loss of Deuterium)	Unstable Deuterium (B1214612) Labels: Deuterium atoms on certain positions of a molecule can be susceptible to exchange with protons from the solvent or matrix, especially under acidic or basic conditions.[2]	1. Check Label Position: Review the certificate of analysis for BPP-d16 to understand the stability of the deuterium labels.[2] 2. Control pH: Maintain the pH of your samples and standards as close to neutral as possible.[2] 3. Use Aprotic Solvents: When possible, use aprotic solvents for storing stock solutions to minimize the source of protons for exchange.

Experimental Protocols

Protocol 1: Preparation of Silanized Glassware

This protocol describes a common method for silanizing borosilicate glassware to reduce the adsorption of hydrophobic analytes.

Materials:

• Borosilicate glass vials and inserts

• Silanizing agent (e.g., 5% dimethyldichlorosilane in toluene)

• Toluene (B28343) (or other suitable solvent)

• Methanol

• Deionized water

• Fume hood

• Oven

Procedure:

• Cleaning: Thoroughly clean the glassware with a laboratory-grade detergent, followed by rinsing with deionized water and then methanol.

• Drying: Dry the glassware completely in an oven at 100-120°C for at least one hour.

• Silanization: In a fume hood, immerse the dried glassware in the silanizing solution for 5-10 minutes.

• Rinsing: Remove the glassware from the silanizing solution and rinse thoroughly with toluene to remove excess reagent.

• Final Rinse: Rinse the glassware with methanol to remove the toluene.

• Final Drying: Dry the silanized glassware in an oven at 100°C for at least 30 minutes before use.

Protocol 2: Minimizing Adsorption During Sample Preparation

This protocol provides a general workflow for handling samples containing BPP-d16 to minimize loss due to adsorption.

Materials:

• Silanized glass vials with PTFE-lined caps

• Calibrated pipettes with low-retention tips

• High-purity solvents (e.g., methanol, acetonitrile)

• Vortex mixer

Procedure:

• Solvent Selection: Prepare all standards and dilute all samples in a solvent mixture containing at least 50% organic solvent (e.g., 50:50 methanol:water).

• Labware: Use only silanized glass or certified low-adsorption polypropylene labware for all steps of the sample preparation.

• Pre-rinsing: Before use, rinse all pipette tips and vials with the solvent mixture to be used for the samples.

• Mixing: After adding the sample or standard to the vial, cap it immediately and vortex thoroughly to ensure homogeneity and minimize contact time with the vial walls before analysis.

• Storage: If short-term storage is necessary, store samples and standards at a low temperature (e.g., 4°C) in tightly capped silanized glass vials. For long-term storage, refer to the manufacturer's recommendations.[1]

Visualizations

Caption: Experimental workflow to minimize BPP-d16 adsorption.

Caption: Troubleshooting flowchart for low BPP-d16 signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Bisphenol P-d16 vs. 13C-Labeled Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of quantitative bioanalytical methods, particularly those employing mass spectrometry. Stable isotope-labeled internal standards (SIL-IS) are the gold standard, as they share nearly identical physicochemical properties with the analyte of interest, allowing them to effectively compensate for variability during sample preparation, chromatography, and ionization.[1]

This guide provides an objective comparison between two common types of SIL-IS: a deuterated standard, Bisphenol P-d16, and a carbon-13 (¹³C)-labeled internal standard for Bisphenol P. While direct head-to-head experimental data for these specific Bisphenol P analogs is not abundant in published literature, this comparison is built upon well-established principles of isotope dilution mass spectrometry and supported by data from studies on analogous compounds.[2] In general, ¹³C-labeled standards are considered superior for many applications due to their closer physicochemical similarity to the unlabeled analyte.[1][3]

Key Performance Differences: A Comparative Overview

The primary distinctions between deuterated (like Bisphenol P-d16) and ¹³C-labeled internal standards lie in their chromatographic behavior, isotopic stability, and ability to compensate for matrix effects.[1]

Chromatographic Co-elution: An ideal internal standard should co-elute perfectly with the analyte to experience the same matrix effects at the point of ionization.[4][5] ¹³C-labeled standards, having virtually identical polarity and hydrophobicity to their unlabeled counterparts, typically exhibit perfect co-elution.[4] Deuterated standards, however, can sometimes show a slight chromatographic shift, often eluting slightly earlier than the native analyte.[4][6] This is due to the "isotope effect," where the C-²H bond is slightly stronger and less polar than the C-¹H bond.[4] This separation can lead to inaccurate quantification if the analyte and the internal standard are affected differently by matrix effects at their respective retention times.[4][5]

Isotopic Stability: The stability of the isotopic label is crucial for accurate quantification. ¹³C atoms are integrated into the carbon backbone of the molecule, making them exceptionally stable and not susceptible to exchange with other atoms.[7][8] Deuterium atoms, while generally stable when placed on carbon atoms, can sometimes be prone to back-exchange with hydrogen atoms from the sample matrix or solvent, particularly if they are located at chemically active positions.[4][7][9] This can compromise the integrity of the standard and lead to inaccurate results.[4]

Matrix Effect Compensation: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the sample, are a major challenge in bioanalysis.[4][10] Because ¹³C-labeled standards co-elute perfectly with the analyte, they are more effective at compensating for these effects, leading to improved accuracy and precision.[4][6] The potential chromatographic shift of deuterated standards means they may not be in the same "analytical space" as the analyte during ionization, leading to differential matrix effects and potentially biased results.[4][5]

Quantitative Data Summary

Performance Parameter	Expected Performance with Bisphenol P-d16 (Deuterated)	Expected Performance with ¹³C-Labeled Bisphenol P	Rationale & Implications for Analysis
Chromatographic Co-elution	Potential for slight retention time shift (eluting slightly earlier than native BPP).[4][6]	Co-elutes perfectly with native Bisphenol P.[4]	Perfect co-elution ensures that the analyte and internal standard experience the same matrix effects, leading to more accurate correction.[2][4]
Isotopic Stability	High, but potential for H/D exchange under certain conditions.[4][8]	Exceptionally high; ¹³C atoms are integral to the carbon skeleton and not exchangeable.[7]	Higher isotopic stability ensures the integrity of the standard throughout sample processing and analysis, preventing quantification errors.[4][9]
Matrix Effect Compensation	Good, but can be compromised by chromatographic separation.[2][5]	Excellent, due to identical retention time and ionization behavior.[4][6]	Superior compensation for ion suppression or enhancement leads to higher accuracy and precision, especially in complex matrices.[2][6]
Accuracy & Precision	Generally good, but can be lower than ¹³C-labeled standards due to potential isotope effects.[2]	Considered the "gold standard" for accuracy and precision in isotope dilution mass spectrometry.[2]	¹³C-labeled standards minimize systematic errors, leading to more reliable and reproducible quantitative results.[1]
Cost & Availability	Generally less expensive and more widely available.[3][11]	Typically more expensive and may be less commonly available.[2][3]	Practical considerations of budget and availability may influence the choice of internal standard.[7]

Experimental Protocols

Below is a representative experimental protocol for the quantitative analysis of Bisphenol P (BPP) in a food matrix (e.g., canned beverage) using a stable isotope-labeled internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is generalized and would require optimization for specific applications and matrices.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Centrifuge the liquid sample (e.g., soft drink) to remove any solid particulates.[12]

• Spiking: Take a known volume (e.g., 10 mL) of the sample and spike with a known concentration of the internal standard (Bisphenol P-d16 or ¹³C-Labeled BPP). A typical concentration might be 10 µg/L.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) sequentially with methanol (B129727) and then water.

• Sample Loading: Load the spiked sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove interfering substances.

• Elution: Elute the analyte and internal standard from the cartridge with a suitable organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.[4] Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.[4][13]

2. LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column is commonly used for bisphenol analysis.

• Mobile Phase: A gradient elution using water and methanol or acetonitrile, often with a small amount of additive like ammonium (B1175870) acetate, is typical.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.[14][15]

• Detection: Monitor the specific precursor-to-product ion transitions for both native Bisphenol P and the labeled internal standard using Multiple Reaction Monitoring (MRM).

3. Quantification

The concentration of Bisphenol P in the sample is determined by calculating the peak area ratio of the analyte to the internal standard.[4] This ratio is then compared to a calibration curve constructed by analyzing standards of known concentrations of Bisphenol P with a fixed concentration of the internal standard.[12][14]

Mandatory Visualization

Caption: A typical experimental workflow for the quantification of Bisphenol P using an internal standard.

Conclusion and Recommendation

For the highest level of accuracy and precision in the quantitative analysis of Bisphenol P, a ¹³C-labeled internal standard is the preferred choice.[1] Its ability to co-elute perfectly with the analyte of interest provides the most effective compensation for matrix effects and other sources of analytical variability.[4][6] This leads to more robust and reliable data, which is especially critical in regulated environments, clinical research, and trace-level environmental analysis.

While deuterated internal standards like Bisphenol P-d16 are more commonly used due to their lower cost and wider availability, researchers must be aware of their potential limitations.[1][3] These include the possibility of chromatographic shifts and incomplete compensation for matrix effects, which can introduce variability and potential inaccuracies into the final results.[5][16] When using a deuterated standard, careful method validation is essential to ensure that these potential issues do not compromise the quality of the data. For the most demanding applications, the investment in a ¹³C-labeled internal standard is highly recommended to ensure the highest data quality.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 12. library.dphen1.com [library.dphen1.com]
• 13. cabidigitallibrary.org [cabidigitallibrary.org]
• 14. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. preprints.org [preprints.org]
• 16. myadlm.org [myadlm.org]

Inter-laboratory comparison of Bisphenol P quantification methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Bisphenol P (BPP), a compound of increasing interest in environmental and toxicological research. While formal inter-laboratory comparison studies specifically for BPP are not widely published, this document synthesizes data from validated single-laboratory methods to offer a performance comparison. The primary analytical techniques discussed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), which are the most common methods for bisphenol analysis.[1]

Quantitative Performance Data

The following table summarizes the performance characteristics of various analytical methods for the quantification of BPP and other bisphenols, as reported in peer-reviewed studies. This data provides a baseline for what can be expected from these methods in terms of sensitivity and accuracy.

Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
LC-MS/MS	Canned Foods	-	-	-	-
BPP	Canned Foods	Not Reported	Not Reported	Not Reported	Not Reported
LC-MS/MS	Bottled Water	0.030–0.075 µg/L	0.10–0.25 µg/L	89–109	Not Reported
BPP	Bottled Water	0.030–0.075 µg/L (for a suite of BPs)	0.10–0.25 µg/L (for a suite of BPs)	89–109	Not Reported
GC-MS	Canned Foods	0.01-0.03 mg/kg	0.03-0.10 mg/kg	70-120	< 20
BPP	Canned Foods	0.01 mg/kg	0.03 mg/kg	70-120	< 20
LC-MS/MS	Paper Products	0.29–0.40 µg/kg	1.09–1.32 µg/kg	71–115	< 17.4
BPs (not including BPP)	Paper Products	0.29–0.40 µg/kg	1.09–1.32 µg/kg	71–115	< 17.4
UPLC-MS/MS	River Water	0.005–0.02 ng/mL (for a suite of BPs)	0.005–0.02 ng/mL (for a suite of BPs)	Not Reported	< 11.6
BPs (not including BPP)	River Water	0.005–0.02 ng/mL	0.005–0.02 ng/mL	Not Reported	< 11.6

Note: Data for BPP is explicitly noted where available. In some cases, the performance data is for a suite of bisphenols analyzed under the same conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing results across laboratories. Below are representative protocols for sample preparation and analysis of BPP using LC-MS/MS and GC-MS.

1. LC-MS/MS Method for BPP in Bottled Water

This method is adapted from a study validating the analysis of eight bisphenols, including BPP, in bottled water.

• Sample Preparation:

  • Acidify the water sample (e.g., 500 mL) to a pH of 3 with a suitable acid.

  • Perform Solid Phase Extraction (SPE) using a hydrophilic-lipophilic balanced (HLB) cartridge.

  • Condition the SPE cartridge with methanol (B129727) followed by acidified water.

  • Load the water sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the bisphenols with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., methanol/water mixture) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile, often with a modifier such as ammonium (B1175870) acetate.

  • Injection Volume: Typically 5-20 µL.

  • Mass Spectrometry: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is frequently employed.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor and product ion transitions for BPP.

2. GC-MS Method for BPP in Canned Foods

This protocol is based on a method for the simultaneous quantification of 16 bisphenol analogues in food matrices.[1]

• Sample Preparation (QuEChERS Extraction):

  • Homogenize 5 g of the food sample with 10 mL of acetonitrile.

  • Add QuEChERS salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously and centrifuge.

  • Take an aliquot of the supernatant (acetonitrile extract).

  • Perform dispersive solid-phase extraction (d-SPE) cleanup by adding a sorbent mixture (e.g., PSA, C18, magnesium sulfate) to remove interfering matrix components.

  • Shake and centrifuge.

  • Take an aliquot of the cleaned extract and evaporate to dryness.

• Derivatization:

  • Reconstitute the residue in a suitable solvent (e.g., pyridine).

  • Add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture (e.g., at 60°C for 30 minutes) to form trimethylsilyl (B98337) (TMS) derivatives of the bisphenols.

• GC-MS Analysis:

  • Gas Chromatograph: Equipped with a capillary column suitable for semi-volatile compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • Mass Spectrometer: A single or triple quadrupole mass spectrometer operating in electron ionization (EI) mode.

  • Detection: Selected Ion Monitoring (SIM) or MRM is used for quantification of the characteristic ions of the BPP-TMS derivative.

Experimental Workflow and Signaling Pathway Diagrams

Caption: A generalized workflow for the quantification of Bisphenol P.

References

• 1. preprints.org [preprints.org]

Comparative Analysis of Analytical Methods for the Quantification of Bisphenol P

This guide provides a detailed comparison of analytical methodologies for the quantification of Bisphenol P (BPP), a compound of increasing interest in environmental and food safety analysis. The focus is on the validation of a method utilizing a deuterated internal standard, exemplified by Bisphenol P-d16, and its comparison with alternative analytical techniques. This document is intended for researchers, scientists, and professionals in drug development seeking to establish robust and reliable analytical procedures for BPP.

Introduction to Bisphenol P Analysis

Bisphenol P is a member of the bisphenol family, some of which are known endocrine disruptors. Accurate and sensitive quantification of BPP in various matrices is crucial for assessing human exposure and environmental contamination. The use of a stable isotope-labeled internal standard, such as Bisphenol P-d16, is a key strategy to improve the accuracy and precision of analytical methods by correcting for matrix effects and variations during sample preparation and analysis.

Methodology Comparison: Isotope Dilution vs. Alternative Techniques

The primary method detailed in this guide is Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) using an isotope dilution approach with a deuterated internal standard. This is compared with other common analytical techniques used for bisphenol analysis.

Table 1: Comparison of Analytical Method Performance for Bisphenol P

Parameter	UHPLC-MS/MS with Isotope Dilution (BPA-d16 as surrogate for BPP-d16)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)
Internal Standard	Bisphenol A-d16 (BPA-d16)[1][2][3][4]	Bisphenol A-d16 (BPA-d16)[2]	Not always employed; external calibration is common
**Linearity (R²) **	>0.99[1]	>0.99[5]	>0.99[6]
Limit of Detection (LOD)	0.2 - 1.5 µg/kg[4]	1 - 50 ng/L[2]	Can be in the low ng/mL range[6]
Limit of Quantification (LOQ)	0.5 - 4.7 µg/kg[4]	Typically higher than LC-MS/MS	Can be in the low ng/mL range[6]
Accuracy (% Recovery)	81% - 116%[4]	87% - 133%[2]	Generally good, but matrix dependent
Precision (%RSD)	<17%[4]	<13%[2]	Typically <15%
Sample Preparation	QuEChERS or SPE[1][3]	Derivatization often required[1]	SPE or liquid-liquid extraction
Matrix Effect	Compensated by internal standard[1]	Can be significant; derivatization helps	Can be significant

Experimental Protocols

Protocol 1: UHPLC-MS/MS with Isotope Dilution

This protocol is based on methodologies described for the analysis of multiple bisphenol analogues, including BPP.[3][4]

1. Sample Preparation (QuEChERS Method) [3]

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of ultrapure water and vortex for 1 min.

• Add the internal standard solution (e.g., BPA-d16 at 100 µg/L).

• Add 10 mL of acetonitrile, vortex for 1 min.

• Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) and vortex vigorously for 1 min.

• Centrifuge at 4000 rpm for 5 min.

• Take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (d-SPE) with MgSO₄ and a suitable sorbent (e.g., C18).

• Vortex and centrifuge. The supernatant is then filtered and transferred to a vial for UHPLC-MS/MS analysis.

2. UHPLC-MS/MS Analysis

• Chromatographic Column: A C18 reversed-phase column (e.g., Kinetex EVO C18).[4]

• Mobile Phase: A gradient of water with a modifier (e.g., 0.1% formic acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode with electrospray ionization (ESI) in negative mode. Specific precursor and product ion transitions for BPP and the internal standard are monitored.

Protocol 2: GC-MS Analysis

This protocol requires a derivatization step to increase the volatility of the bisphenols.[1]

1. Sample Preparation and Derivatization

• Extraction is performed similarly to the UHPLC-MS/MS method (e.g., QuEChERS or SPE).

• The dried extract is reconstituted in a suitable solvent.

• A derivatizing agent, such as bis(trimethylsilyl)trifluoroacetamide (BSTFA), is added.[1]

• The mixture is heated (e.g., 60 °C for 45 min) to complete the derivatization.[1]

2. GC-MS Analysis

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions of the derivatized BPP and internal standard.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the validation of the analytical method for Bisphenol P using an internal standard.

Caption: Experimental workflow for BPP analysis using isotope dilution UHPLC-MS/MS.

Logical Relationship of Validation Parameters

The validation of an analytical method ensures its suitability for the intended purpose. The relationship between key validation parameters is crucial for establishing a robust method.

References

• 1. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. uvadoc.uva.es [uvadoc.uva.es]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of Quantitative Detection Methods Based on Molecular Fluorescence Spectroscopy and Chromatographic Techniques Used for the Determination of Bisphenol Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking a Hidden Player: The Challenge of Bisphenol P Cross-reactivity in Immunoassays

A critical evaluation of Bisphenol P's analytical detection reveals a significant data gap in widely-used immunoassay methods. While these assays are routinely employed for monitoring bisphenol A (BPA) and its analogues, the cross-reactivity of Bisphenol P (BPP) remains largely uncharacterized, posing a potential blind spot in exposure assessment and safety monitoring.

Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), are a cornerstone for the high-throughput screening of environmental and biological samples for BPA due to their sensitivity and cost-effectiveness[1][2]. However, the specificity of these assays is paramount, as the presence of structurally related bisphenol analogues can lead to cross-reactivity, resulting in an overestimation of BPA concentrations[3]. While cross-reactivity data are available for several common BPA analogues, a thorough review of the scientific literature reveals a conspicuous absence of quantitative data for BPP.

The Cross-Reactivity Conundrum: A Comparative Overview

The cross-reactivity of an immunoassay is typically expressed as a percentage, indicating the degree to which a structurally similar compound can bind to the antibody raised against the target analyte (in this case, BPA). An analysis of available data for various bisphenol analogues in BPA-targeted immunoassays highlights the variability in antibody specificity.

Compound	Alternative Name	Cross-Reactivity (%) in BPA Immunoassay	Reference
Bisphenol A	BPA	100	-
Bisphenol B	BPB	~200	[1]
>13.6	[4]
Moderate	[5]
Bisphenol E	BPE	Reduced	[1]
Bisphenol F	BPF	Reduced	[1]
Bisphenol S	BPS	Not Detected	[1]
Bisphenol P	BPP	Data Not Available
4-Cumylphenol	4-CP	3-8 (indirect ELISA), 26 (direct ELISA)	[6][7]
p-Isopropyl-phenol	IPP	Moderate	[5]
Diethylstilbestrol	DES	Moderate	[5]

Table 1: Cross-reactivity of selected bisphenol analogues in Bisphenol A (BPA) immunoassays. "Reduced" indicates that the study reported a significant decrease in cross-reactivity compared to BPA, but did not provide a specific percentage. "Not Detected" indicates that the analogue did not show any measurable cross-reactivity in the described assay.

As the table illustrates, compounds with structures highly similar to the immunizing hapten can exhibit significant cross-reactivity, as seen with Bisphenol B (BPB)[1]. Conversely, more structurally distinct analogues like Bisphenol S (BPS) may not be detected at all[1]. The lack of data for BPP is a critical gap, especially as it is used in the production of polycarbonate plastics and food containers and has been identified as an endocrine disruptor that can bind to thyroid receptors[8].

The Mechanism of Detection: Competitive Immunoassay

The most common immunoassay format for small molecules like bisphenols is the competitive ELISA. In this method, the bisphenol present in a sample competes with a labeled bisphenol conjugate for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the bisphenol in the sample.

Competitive ELISA workflow for bisphenol analysis.

Experimental Protocols: A Closer Look at the Method

The following provides a generalized experimental protocol for a direct competitive ELISA for the determination of bisphenols.

1. Plate Coating:

• A 96-well microtiter plate is coated with a specific anti-BPA antibody.

• The plate is incubated to allow the antibodies to adhere to the surface of the wells.

• The plate is then washed to remove any unbound antibodies and blocked to prevent non-specific binding in subsequent steps.

2. Competitive Reaction:

• Standards of known BPA concentrations and the unknown samples (potentially containing BPP or other analogues) are added to the wells.

• A fixed amount of enzyme-labeled BPA (e.g., BPA-horseradish peroxidase conjugate) is then added to each well.

• The plate is incubated, during which the free bisphenols in the standards or samples and the enzyme-labeled BPA compete for the limited binding sites on the coated antibodies.

3. Washing:

• The plate is washed to remove all unbound bisphenols and enzyme-labeled BPA.

4. Substrate Addition and Signal Generation:

• A chromogenic substrate (e.g., TMB) is added to each well.

• The enzyme on the bound BPA conjugate catalyzes a reaction that produces a colored product.

• The reaction is stopped after a specific incubation time.

5. Data Analysis:

• The absorbance of each well is measured using a microplate reader.

• A standard curve is generated by plotting the absorbance values of the standards against their known concentrations.

• The concentration of bisphenols in the samples is determined by interpolating their absorbance values on the standard curve. The lower the absorbance, the higher the concentration of bisphenols in the sample.

The Biological Impact: A Glimpse into the Signaling Pathway

Bisphenols, including BPP, are known endocrine-disrupting chemicals that can interfere with hormonal signaling pathways. One of the primary mechanisms of action is their interaction with nuclear receptors, such as estrogen receptors (ERs) and thyroid hormone receptors (TRs)[8][9]. This interaction can either mimic or block the effects of natural hormones, leading to a cascade of downstream cellular responses.

Generalized signaling pathway of bisphenol interaction with a nuclear receptor.

Conclusion and Future Directions

The widespread use of immunoassays for monitoring BPA exposure necessitates a comprehensive understanding of the cross-reactivity profiles of all relevant bisphenol analogues. The current lack of quantitative data for Bisphenol P represents a significant knowledge gap that could lead to an underestimation of the total bisphenol burden in environmental and biological samples.

Therefore, it is imperative for researchers and diagnostic kit manufacturers to:

• Develop and characterize antibodies with broad specificity for a range of bisphenols or, conversely, highly specific antibodies for individual analogues.

• Conduct thorough validation of existing and new immunoassays to quantify the cross-reactivity of BPP and other emerging bisphenol analogues.

• Clearly report the cross-reactivity profiles of their assays in product inserts and scientific publications to allow for accurate data interpretation.

Addressing this analytical blind spot is crucial for a more accurate assessment of human and environmental exposure to the complex mixture of bisphenols and for ensuring the continued reliability of immunoassay-based monitoring programs.

References

• 1. mdpi.com [mdpi.com]
• 2. [Development of ELISAs for endocrine disrupting chemicals] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cross-reactivity of antibodies with phenolic compounds in pistachios during quantification of ochratoxin A by commercial enzyme-linked immunosorbent assay kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. [Sensitizing capacity, cross-reactivity and antigenic determinants of bisphenol A] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of sensitive direct and indirect enzyme-linked immunosorbent assays (ELISAs) for monitoring bisphenol-A in canned foods and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. library.dphen1.com [library.dphen1.com]
• 8. Toxicological evaluation of bisphenol analogues: preventive measures and therapeutic interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mixture Effects of Bisphenol A and Its Structural Analogs on Estrogen Receptor Transcriptional Activation - PMC [pmc.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Guide to SPE Cartridges for Bisphenol Extraction

For researchers and scientists engaged in the detection and quantification of bisphenols, the choice of Solid-Phase Extraction (SPE) cartridge is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison of the performance of various SPE cartridges for bisphenol extraction, supported by experimental data from multiple studies. We delve into the recovery rates, limits of detection, and methodologies across different sample matrices to assist you in selecting the optimal cartridge for your research needs.

Comparative Performance of SPE Cartridges

The efficiency of bisphenol extraction is highly dependent on the sorbent material of the SPE cartridge and the sample matrix. Below is a summary of performance data compiled from various studies, showcasing the recovery rates achieved with different cartridges in matrices such as water, milk, and human serum.

SPE Cartridge Type	Sorbent Type	Sample Matrix	Analyte(s)	Average Recovery (%)	Limit of Quantification (LOQ)
Reversed-Phase Silica-Based
C18	Octadecyl-bonded silica (B1680970)	Water	Bisphenol A (BPA)	90 - 100%[1]	0.01 µg/L[2]
C18	Octadecyl-bonded silica	Pig Urine	Bisphenol A (BPA)	Not specified, compared with MISPE[3]	-
Reversed-Phase Polymer-Based
Oasis HLB	N-vinylpyrrolidone/divinylbenzene	Human Serum	Bisphenol A (BPA)	79.0 - 87.3%[4][5]	0.05 ng/mL[5]
Oasis HLB	N-vinylpyrrolidone/divinylbenzene	Water	Phenolic Compounds	81.0 - 116.1%[6]	0.07 - 1.29 ng/L[6]
Mixed-Mode
Strata Phenyl	Phenyl-bonded silica	Human Urine	BADGE·2H2O, BPF, BPE	74.3 - 86.5%[7]	11.42 - 22.35 ng/mL[7]
Molecularly Imprinted Polymer (MIP)
AFFINIMIP®SPE	Molecularly Imprinted Polymer	Beer	Bisphenol A (BPA)	> 90%[8]	-
AFFINIMIP®SPE	Molecularly Imprinted Polymer	Wine	Bisphenol A (BPA)	> 80%[9]	-
MISPE	Molecularly Imprinted Polymer	Pig Urine, Human Plasma, Shrimp, Tap Water	Bisphenol A (BPA)	Not specified, high binding selectivity shown[3]	-

Note: Recovery rates and LOQs are highly dependent on the specific experimental conditions, including the sample volume, elution solvent, and analytical instrumentation. The data presented here is for comparative purposes.

In-Depth Look at Common SPE Cartridges

C18 Cartridges: These are the most traditional and widely used SPE cartridges for the extraction of non-polar to moderately polar compounds like bisphenols from aqueous samples.[1] The hydrophobic interaction between the C18 alkyl chain and the bisphenol molecule allows for effective retention. They generally offer high recovery rates, particularly in cleaner matrices like water.[1]

Oasis HLB (Hydrophilic-Lipophilic Balanced) Cartridges: These polymeric reversed-phase cartridges are designed to have both hydrophilic and lipophilic retention characteristics. This dual nature allows for the extraction of a wider range of compounds and can lead to cleaner extracts, especially from complex matrices.[10][11] Studies have shown good recoveries of bisphenols from challenging samples like human serum.[4][5]

Strata Phenyl Cartridges: These cartridges utilize a phenyl-bonded silica sorbent, which provides a different selectivity compared to traditional C18 sorbents due to π-π interactions with the aromatic rings of bisphenols.[7] This can be advantageous for the selective extraction of aromatic analytes from complex matrices.

Molecularly Imprinted Polymer (MIP) Cartridges: MIPs are highly selective sorbents synthesized to have recognition sites for a specific target analyte or a group of structurally related compounds.[8] This high selectivity can significantly reduce matrix effects and lead to very clean extracts, as demonstrated by the high recovery of BPA from complex beverage matrices like beer and wine.[8][9]

Generalized Experimental Workflow

The following diagram outlines a typical workflow for bisphenol extraction using SPE, followed by chromatographic analysis.

General workflow for bisphenol extraction and analysis.

Detailed Experimental Protocols

Below are generalized protocols for SPE based on methodologies reported in the literature. Researchers should optimize these protocols for their specific application and matrix.

Sample Preparation

• Water Samples: Adjust the pH of the water sample to approximately 7 using acetic acid.[1] For seawater, acidification to pH 3 with formic acid has been reported.[12]

• Milk Samples: Deproteinize the milk sample, for instance, by adding trichloroacetic acid, followed by dilution with ultrapure water.[13][14]

• Urine/Serum Samples: For urine, an enzymatic hydrolysis step with β-glucuronidase is often required to cleave conjugated bisphenols.[7] Serum samples may require dilution before loading onto the SPE cartridge.[4]

Solid-Phase Extraction (SPE) Procedure

A generic SPE procedure involves the following steps:

• Cartridge Conditioning:

  • Flush the SPE cartridge with an organic solvent like methanol (e.g., 3-5 mL) to activate the sorbent.[1][15]

  • Equilibrate the cartridge with deionized water or a buffer matching the sample's pH (e.g., 3-5 mL).[1][15] It is crucial not to let the sorbent run dry at this stage.[15]

• Sample Loading:

  • Pass the pre-treated sample through the conditioned cartridge at a controlled flow rate (e.g., 5-10 mL/min).[1][15]

• Washing:

  • Wash the cartridge with a weak solvent (e.g., 5 mL of deionized water) to remove unretained, interfering compounds.[1][15]

  • Dry the cartridge thoroughly under vacuum or a gentle stream of nitrogen to remove residual water.[1][15]

• Elution:

  • Elute the retained bisphenols with a strong organic solvent such as methanol or acetonitrile (B52724) (e.g., 6 mL).[1][15]

Post-Extraction and Analysis

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.[1][15]

  • Reconstitute the residue in a small, known volume of the mobile phase (e.g., 500 µL of methanol/water mixture) for injection into the analytical instrument.[1][15]

• Instrumental Analysis:

  • Analyze the reconstituted sample using High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as a fluorescence detector (FLD) or a mass spectrometer (MS/MS), or Gas Chromatography-Mass Spectrometry (GC-MS).[1][7][16]

Conclusion

The selection of an SPE cartridge for bisphenol extraction requires careful consideration of the sample matrix, the required level of selectivity, and the desired recovery. While traditional C18 cartridges perform well for cleaner matrices, polymeric sorbents like Oasis HLB offer enhanced performance for more complex samples. For applications demanding the highest selectivity and minimal matrix effects, Molecularly Imprinted Polymers present a powerful, albeit more specialized, option. The provided data and protocols serve as a valuable starting point for researchers to develop and optimize their analytical methods for the accurate quantification of bisphenols.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. library.dphen1.com [library.dphen1.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. affinisep.fr [affinisep.fr]
• 9. affinisep.it [affinisep.it]
• 10. lcms.cz [lcms.cz]
• 11. gcms.cz [gcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. Elimination of matrix effects in the determination of bisphenol A in milk by solid-phase microextraction-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Bisphenol P Analysis: LC-MS/MS vs. GC-MS

For researchers, scientists, and professionals in drug development, the accurate quantification of Bisphenol P (BPP) is crucial for toxicological studies and monitoring human exposure. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of BPP, supported by experimental data and detailed methodologies.

At a Glance: Key Differences

Feature	LC-MS/MS	GC-MS
Derivatization	Generally not required	Typically required (e.g., silylation)
Sample Throughput	High, with fast analysis times	Lower, due to sample preparation
Sensitivity	High, often reaching sub-ng/mL levels	High, but can be matrix-dependent
Selectivity	Excellent, with MRM transitions	Good, enhanced by derivatization
Matrix Effects	Can be significant (ion suppression/enhancement)	Can be less prone to ion suppression
Instrumentation Cost	Generally higher	Generally lower

Quantitative Performance Data

The following table summarizes the quantitative performance of LC-MS/MS and GC-MS for the analysis of bisphenols, including BPP, from various studies.

Parameter	LC-MS/MS	GC-MS	Reference
Limit of Detection (LOD)	0.005 - 0.02 ng/mL (in river water)	1 - 50 ng/L (for ten target bisphenols)	[1][2]
Limit of Quantification (LOQ)	0.005 - 0.02 ng/mL (in river water); 0.15 - 0.80 ng/g (in sediment)	0.78 - 9.10 µg/kg (in paper)	[1][3]
Linearity (R²)	>0.99	>0.9965	[1][3]
Recovery	Good reproducibility with RSDs < 11.6%	87 - 133%	[1][2]

Experimental Workflows

The choice between LC-MS/MS and GC-MS for BPP analysis involves distinct experimental workflows, primarily differing in the sample preparation stage.

LC-MS/MS Workflow

LC-MS/MS offers a more direct and often faster approach to BPP analysis as it typically does not require a derivatization step.[4][5] This makes it well-suited for high-throughput screening.

Fig 1. General workflow for LC-MS/MS analysis of Bisphenol P.

GC-MS Workflow

GC-MS analysis of BPP necessitates a derivatization step to increase the volatility and thermal stability of the analyte.[2][3] Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common practice.[2][3] This additional step adds to the sample preparation time.

Fig 2. General workflow for GC-MS analysis of Bisphenol P.

Detailed Experimental Protocols

Below are representative experimental protocols for the analysis of BPP and other bisphenols using LC-MS/MS and GC-MS.

LC-MS/MS Method for Bisphenol Analysis

This method is adapted from a comprehensive analysis of 15 bisphenols.[6]

• Sample Preparation (Solid Phase Extraction):

  • Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

  • Load the aqueous sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the bisphenols with an appropriate organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

• Liquid Chromatography (LC) Conditions:

  • Column: Raptor Biphenyl (50 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water

  • Mobile Phase B: Methanol

  • Gradient: A time-programmed gradient from 30% to 95% B.

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Precursor Ion for BPP: m/z 345.2

  • Product Ions for BPP: m/z 330.4, 315.3[6]

  • Detection Mode: Multiple Reaction Monitoring (MRM)

GC-MS Method for Bisphenol Analysis

This protocol is based on methods requiring derivatization for the analysis of multiple bisphenols.[2][3]

• Sample Preparation (including Derivatization):

  • Perform Solid Phase Extraction as described for the LC-MS/MS method.

  • After evaporation, add the derivatization agent, such as 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[2]

  • Vortex the sample and heat at a specific temperature (e.g., 70 °C) for a defined time (e.g., 30 minutes) to ensure complete derivatization.[2][7]

  • Evaporate the derivatization reagent and reconstitute the residue in a suitable solvent like hexane (B92381) or toluene (B28343) for GC-MS analysis.

• Gas Chromatography (GC) Conditions:

  • Column: Zebron ZB-5 (30 m x 0.25 mm x 0.25 µm) or similar.[2]

  • Carrier Gas: Helium at a constant flow.

  • Injection Mode: Splitless.

  • Injector Temperature: 305 °C.[2]

  • Oven Temperature Program: Start at 120 °C, hold for 1 min, then ramp at 10 °C/min to 300 °C and hold for 6 min.[2]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI), 70 eV.[2]

  • Ion Source Temperature: 200 °C.[2]

  • Detection Mode: Selected Ion Monitoring (SIM) or full scan.

Conclusion

Both LC-MS/MS and GC-MS are highly capable techniques for the quantitative analysis of Bisphenol P. The choice between the two often depends on the specific requirements of the study.

• LC-MS/MS is generally preferred for its high throughput, reduced sample preparation complexity, and excellent sensitivity, making it ideal for routine monitoring and the analysis of a large number of samples.[4] The primary challenge can be the management of matrix effects.

• GC-MS , while requiring a more laborious derivatization step, is a robust and often more cost-effective alternative.[8] It can offer high resolution and sensitivity and may be less susceptible to the ion suppression issues sometimes encountered in LC-MS/MS.[5][8]

For researchers and drug development professionals, a thorough evaluation of the analytical needs, sample matrix, desired throughput, and available instrumentation will guide the selection of the most appropriate technique for reliable Bisphenol P analysis.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 4. Method Development for Selected Bisphenols Analysis in Sweetened Condensed Milk from a Can and Breast Milk Samples by HPLC–DAD and HPLC-QqQ-MS: Comparison of Sorbents (Z-SEP, Z-SEP Plus, PSA, C18, Chitin and EMR-Lipid) for Clean-Up of QuEChERS Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. library.dphen1.com [library.dphen1.com]
• 6. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Bisphenol P-d16: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount. This guide provides essential safety and logistical information for the proper disposal of Bisphenol P-d16, a deuterated analogue of Bisphenol P. The procedures outlined below are based on established safety protocols for similar chemical structures, such as Bisphenol A and its deuterated forms, to ensure a safe and compliant disposal process.

Hazard Profile and Safety Precautions

Bisphenol P-d16, like its non-deuterated counterpart and other bisphenols, is classified as hazardous. It is crucial to handle this compound with appropriate personal protective equipment (PPE) and to be aware of its potential health and environmental effects.

Key Hazards:

• Causes serious eye damage.[1][2][3][4][5]

• May cause an allergic skin reaction.[1][2][3][4][5]

• May cause respiratory irritation.[1][2][4][5][6]

• Suspected of damaging fertility or the unborn child.[1][2][4][5][6]

• Toxic to aquatic life with long-lasting effects.[1][6]

Personal Protective Equipment (PPE): Before handling Bisphenol P-d16, ensure the following PPE is worn:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7]

• Skin Protection: Use impervious gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[1][7]

• Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH (US) or CEN (EU) approved respirator.[6][7]

Quantitative Data Summary

Property	Value	Reference
Melting Point/Range	155 - 159 °C	[2][3][6]
Boiling Point/Range	220 °C @ 4-5 hPa	[2][3][6]
Flash Point	227 °C	[2][3]
Water Solubility	0.12 g/L	[3]
Partition Coefficient	log Pow: 3.32 - 3.4	[3]

Step-by-Step Disposal Protocol

The proper disposal of Bisphenol P-d16 requires adherence to local, state, and federal regulations. The following is a general procedural guide.

1. Waste Identification and Segregation:

• Collect all waste containing Bisphenol P-d16, including contaminated labware (e.g., vials, pipette tips), unused product, and contaminated PPE.

• Segregate this waste into a clearly labeled, sealed, and appropriate waste container. The container should be designated for hazardous chemical waste.

2. Spill Management:

• In the event of a spill, evacuate personnel from the immediate area.

• Ensure adequate ventilation.[3][6]

• Wear the appropriate PPE as described above.

• Carefully sweep or vacuum the solid material, avoiding dust formation.[3][6]

• Collect the spilled material into a designated hazardous waste container.

• Clean the spill area with a suitable solvent and then wash with soap and water. Collect all cleaning materials as hazardous waste.

3. Disposal Method:

• Chemical Incineration: The recommended method for the disposal of Bisphenol P-d16 is incineration in a licensed hazardous waste facility. The compound should be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[6]

• Do Not:

  • Dispose of Bisphenol P-d16 down the drain or in regular trash.[1][3] Discharge into the environment must be avoided.[3][6]

  • Allow the material to contaminate ground or surface water.[1]

4. Waste Pickup and Disposal:

• Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

• Arrange for pickup and disposal by a licensed hazardous waste disposal company. Ensure all labeling and documentation are completed in accordance with regulatory requirements.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Bisphenol P-d16 waste.

Caption: Disposal workflow for Bisphenol P-d16 waste.

By following these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Bisphenol P-d16, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. 双酚 A-d 16 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 5. Bisphenol A-d16 | C15H16O2 | CID 16212886 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. hpc-standards.com [hpc-standards.com]
• 7. echemi.com [echemi.com]